(1R)-1-(2-methoxy-5-methylphenyl)ethanamine

Core Science & Biosynthesis

Structural and Stereochemical Characterization of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine: A Comprehensive Technical Guide

Executive Summary

The structural elucidation of chiral primary amines is a critical bottleneck in the development of active pharmaceutical ingredients (APIs). (1R)-1-(2-methoxy-5-methylphenyl)ethanamine is a highly functionalized chiral building block. Its characterization requires a rigorous, orthogonal approach to unambiguously confirm two distinct structural facets: the 2D connectivity (specifically the regiochemistry of the aromatic substituents) and the 3D absolute configuration of the (1R) stereocenter.

As a Senior Application Scientist, I have designed this guide to move beyond basic analytical checklists. Here, we explore the causality behind each experimental choice, ensuring that the analytical workflows serve as self-validating systems capable of withstanding strict regulatory scrutiny.

Phase 1: Primary Structural Elucidation (2D Connectivity)

Before addressing stereochemistry, the foundational connectivity of the molecule must be established. The primary challenge with 1-(2-methoxy-5-methylphenyl)ethanamine is proving the exact positions of the methoxy and methyl groups on the phenyl ring, as isobaric regioisomers (e.g., 3-methoxy-4-methylphenyl) present nearly identical mass and 1D NMR profiles.

High-Resolution Mass Spectrometry (HRMS)

HRMS (ESI-TOF) is utilized to establish the exact molecular formula. For C10H15NO, the theoretical [M+H]+ is m/z166.1226 . An experimental mass within ±2 ppm confirms the absence of isobaric impurities and validates the elemental composition.

Multidimensional NMR Spectroscopy

To solve the regioisomerism challenge, we must rely on 2D Heteronuclear Multiple Bond Correlation (HMBC).

• The Causality: 1D 1 H NMR alone suffers from overlapping aromatic signals and cannot definitively link the substituents to their specific ring carbons. HMBC detects long-range ( 2J and 3J ) carbon-proton couplings.

• Self-Validating Logic: The methoxy protons will show a strong 3J coupling to the oxygen-bearing aromatic carbon (C2). Simultaneously, the aromatic methyl protons will show 3J couplings to C4 and C6, and a 2J coupling to C5. If the compound is truly the 2-methoxy-5-methyl isomer, the methine proton of the ethanamine side chain will show a 3J coupling to C2 and C6, perfectly locking the entire structural puzzle into place.

Quantitative Data: Expected NMR Assignments

Data summarized for the free base in CDCl3 at 298 K (400 MHz for 1 H, 100 MHz for 13 C).

Position	1 H Chemical Shift (ppm), Multiplicity, J (Hz)	13 C Chemical Shift (ppm)	Key HMBC Correlations ( 1 H → 13 C)
C1 (Ar-C)	-	134.0	-
C2 (Ar-C-OMe)	-	155.0	-
C3 (Ar-H)	6.75 (d, J = 8.5)	110.5	C1, C5
C4 (Ar-H)	6.95 (dd, J = 8.5, 2.0)	128.0	C2, C6, Ar-CH 3​
C5 (Ar-C-Me)	-	129.5	-
C6 (Ar-H)	7.10 (d, J = 2.0)	126.5	C2, C4, C-CH(NH 2​ )
OCH 3​	3.80 (s, 3H)	55.5	C2
Ar-CH 3​	2.28 (s, 3H)	20.5	C4, C5, C6
CH-NH 2​	4.35 (q, J = 6.5, 1H)	45.0	C1, C2, C6, CH 3​ (ethyl)
CH 3​ (ethyl)	1.35 (d, J = 6.5, 3H)	24.0	C1, CH-NH 2​
NH 2​	1.80 (br s, 2H)	-	-

Phase 2: Absolute Configuration Determination (The 1R Stereocenter)

Standard achiral chromatography and NMR cannot distinguish between the (1R) and (1S) enantiomers. We employ two orthogonal techniques to provide a consensus assignment: Chemical Derivatization (Mosher's Method) and Vibrational Circular Dichroism (VCD).

Method A: Modified Mosher's Method (NMR)

The Causality: By reacting the chiral primary amine with enantiopure chiral derivatizing agents (CDAs)—specifically (R)- and (S)-MTPA chloride—we convert the indistinguishable enantiomers into distinguishable diastereomers[1]. The MTPA phenyl ring exerts a strong magnetic shielding effect on the protons situated directly beneath it in space.

The Self-Validating System: We calculate the chemical shift difference ( ΔδSR=δS​−δR​ ) for the protons surrounding the chiral center. For a (1R)-amine, the methyl group of the ethyl side chain will experience shielding in one diastereomer, while the aromatic protons will experience shielding in the other. If the ΔδSR values for the methyl group are positive and the values for the aromatic protons are negative, the (1R) configuration is mathematically and geometrically proven[2].

Figure 1: Logical flow of the modified Mosher's method for determining absolute configuration.

Protocol: Microscale Mosher Amide Derivatization

• Preparation: Dissolve 5.0 mg of the chiral amine in 0.5 mL of anhydrous deuterated chloroform (CDCl 3​ ) containing 2.0 equivalents of anhydrous pyridine.

• Derivatization: Split the solution into two dry NMR tubes. To Tube A, add 1.2 equivalents of (R)-MTPA-Cl. To Tube B, add 1.2 equivalents of (S)-MTPA-Cl.

• Reaction: Cap the tubes tightly and agitate at room temperature for 2 hours. The reaction is typically quantitative.

• Acquisition: Acquire high-resolution 1 H NMR spectra directly from the reaction mixtures.

• Analysis: Tabulate the chemical shifts of the ethyl methyl group and the Ar-H protons. Calculate ΔδSR to assign the configuration.

Method B: Vibrational Circular Dichroism (VCD)

The Causality: While Electronic Circular Dichroism (ECD) is common, it requires the molecule to possess strongly coupled UV-Vis chromophores. Our target molecule lacks a rigid, extended conjugated system, making ECD unreliable. VCD, however, measures the differential absorption of left- and right-circularly polarized infrared light by the vibrational modes of the chiral molecule[3]. Because every functional group vibrates, VCD provides a rich, highly specific "fingerprint" region (875–730 cm −1 ) for absolute configuration assignment without needing a chromophore[4].

Protocol: VCD Spectroscopic Analysis

• Sample Preparation: Dissolve 15 mg of the amine in 150 µL of IR-transparent CDCl 3​ ( ∼ 0.6 M concentration).

• Measurement: Inject the solution into a BaF 2​ liquid cell with a 100 µm path length. Acquire the IR and VCD spectra using a dual-source FT-VCD spectrometer at 4 cm −1 resolution. Accumulate scans for 4-6 hours to achieve a high signal-to-noise ratio.

• Computational Modeling: Perform a conformational search of the (1R)-enantiomer using Molecular Mechanics (e.g., MMFF94). Optimize the geometries of all conformers within 3 kcal/mol of the global minimum using Density Functional Theory (DFT) at the B3LYP/6-311+G(d,p) level with a Polarizable Continuum Model (PCM) for chloroform.

• Validation: Calculate the harmonic vibrational frequencies and VCD intensities. Boltzmann-weight the calculated spectra and overlay them with the experimental data. A matching sign sequence in the fingerprint region confirms the (1R) configuration.

Phase 3: Enantiomeric Purity Assessment

Once the absolute configuration is confirmed, the enantiomeric excess (ee%) must be quantified to ensure the optical purity of the batch.

Protocol: Chiral HPLC

• Column Selection: Utilize an amylose-based chiral stationary phase (e.g., Chiralpak AD-H or Chiralcel OD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic elution using Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v). Note: The addition of 0.1% DEA is critical to suppress peak tailing caused by secondary interactions between the primary amine and residual silanols on the silica support.

• Detection: UV detection at 220 nm and 254 nm.

• Validation: Inject a racemic standard of 1-(2-methoxy-5-methylphenyl)ethanamine to prove baseline resolution ( Rs​>1.5 ) of the (1R) and (1S) enantiomers before analyzing the pure sample.

Comprehensive Characterization Workflow

Figure 2: Orthogonal workflow for the structural and stereochemical characterization of chiral amines.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

physicochemical properties of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine

Title: Physicochemical and Stereochemical Profiling of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine: A Technical Guide for Drug Development

Executive Summary As a Senior Application Scientist, I approach the characterization of chiral phenethylamines not merely as a checklist of isolated properties, but as a dynamic system where molecular structure dictates macroscopic function. (1R)-1-(2-methoxy-5-methylphenyl)ethanamine (CAS: 1212344-16-5) is a highly specific chiral primary amine[1]. Its unique substitution pattern—an ortho-methoxy group, a meta-methyl group, and an alpha-methyl group establishing the (1R) stereocenter—creates a highly specific steric and electronic profile. This whitepaper synthesizes the physicochemical data, structural activity relationships (SAR), and validated experimental protocols necessary for its rigorous characterization in preclinical drug development.

Physicochemical Profiling & Pharmacokinetic Implications

The physicochemical properties of a molecule govern its absorption, distribution, metabolism, and excretion (ADME). For central nervous system (CNS) active compounds, the interplay between ionization (pKa) and lipophilicity (LogP) is paramount.

Table 1: Core Physicochemical Properties

Property	Value	Causality / Implication
CAS Number	1212344-16-5	Specific identifier for the optically pure (1R) enantiomer[1].
Molecular Formula	C10H15NO	Dictates a low molecular weight (165.23 g/mol ), ideal for passive diffusion across the Blood-Brain Barrier (BBB)[1].
pKa (Predicted)	9.17 ± 0.10	The primary amine is >98% protonated at physiological pH (7.4), ensuring high aqueous solubility in systemic circulation[2].
LogP (Predicted)	~1.5 - 2.0	Optimal lipophilicity for passive diffusion across lipid bilayers without excessive non-specific protein binding.
Boiling Point	263.9 ± 28.0 °C	The high boiling point reflects strong intermolecular hydrogen bonding in the free base state[2].
Density	0.989 ± 0.06 g/cm³	Standard density profile for oxygenated aromatic amines[2].

Mechanistic Insight: The pKa of ~9.17 ensures that the molecule exists primarily as a hydrophilic cation in the bloodstream. However, the lipophilic core (LogP ~1.5-2.0) allows the small fraction of un-ionized free base to rapidly partition into the lipid-rich blood-brain barrier. As the free base crosses the BBB, Le Chatelier's principle drives the re-equilibration of the acid-base system, pulling more drug into the CNS.

Structural & Mechanistic Insights (SAR)

The pharmacological profile of phenethylamines is exquisitely sensitive to both positional substitution and stereochemistry[3].

• The (1R) Stereocenter: The alpha-methyl group prevents rapid metabolism by monoamine oxidase (MAO), significantly increasing the compound's half-life. The specific (1R) configuration imposes strict spatial constraints. In chiral amines, one enantiomer typically exhibits 10- to 40-fold greater target affinity due to stereospecific hydrogen bonding and hydrophobic pocket alignment within the receptor binding site[4].

• Ortho-Methoxy (C2) & Meta-Methyl (C5) Effects: The oxygen atom of the methoxy group acts as a critical hydrogen bond acceptor, while the methyl group increases the local electron density of the aromatic ring via inductive effects. SAR studies on phenethylamine derivatives demonstrate that oxygen-containing groups at the ortho/meta positions significantly modulate affinity for 5-HT2A receptors and dopamine transporters (DAT)[3][5]. The steric bulk of the 5-methyl group restricts rotational freedom, locking the molecule into a bioactive conformation that favors specific receptor subtypes.

Experimental Workflows & Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems, where internal controls confirm the accuracy of the output.

Protocol 1: Chiral Purity Determination via HPLC

Reliable enantiomeric purity determination is essential for validating pharmacokinetics and pharmacodynamics[6].

• Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of Hexane/Isopropanol (80:20 v/v). Causality: Using a non-polar solvent mixture ensures the analyte remains in its free base form, which is critical for interacting with the chiral stationary phase.

• Column Selection: Use an Amylose tris(3,5-dimethylphenylcarbamate) chiral column (e.g., Chiralpak AD-H). Causality: The helical structure of the amylose derivative provides chiral cavities. The (1R) and (1S) enantiomers will have differential π−π and hydrogen bonding interactions with the carbamate linkages.

• Mobile Phase: Hexane/Isopropanol/Diethylamine (DEA) (80:20:0.1 v/v/v) at 1.0 mL/min. Causality: The addition of 0.1% DEA is critical. It suppresses secondary interactions between the primary amine of the analyte and residual silanol groups on the silica support, preventing peak tailing and ensuring baseline resolution for accurate Enantiomeric Excess (ee%) calculation.

• Detection & Validation: UV detection at 220 nm and 254 nm. Inject a racemic standard first to validate the separation factor ( α>1.5 ), followed by the (1R) sample.

Caption: Workflow for Chiral Resolution & Purity Validation of the (1R)-enantiomer.

Protocol 2: pKa Determination via Potentiometric Titration

• Solvent System: Because the free base is lipophilic, prepare a 0.01 M solution of the analyte in a Methanol/Water co-solvent system (e.g., 30%, 40%, 50% MeOH).

• Titration: Titrate with standardized 0.1 M HCl using an automated potentiometric titrator at a constant temperature (25.0 ± 0.1 °C) and ionic strength (0.15 M KCl).

• Yasuda-Shedlovsky Extrapolation: Causality: The apparent pKa (psKa) shifts depending on the dielectric constant of the co-solvent. By plotting the psKa against the reciprocal of the dielectric constant for each MeOH fraction, you can extrapolate to 100% water. This self-validates the measurement by eliminating precipitation artifacts that occur in pure aqueous titrations.

Caption: Interplay of pKa and LogP on Pharmacokinetics and Receptor Binding.

References

• BLDpharm. "1212344-16-5 | (1R)-1-(2-Methoxy-5-methylphenyl)ethan-1-amine". BLDpharm Catalog. 1

• ChemicalBook. "(1S)-1-(2-METHOXY-5-METHYLPHENYL)ETHANAMINE Properties". ChemicalBook Database.2

• Lu, J., et al. "Structure–Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor". NIH/PMC. 3

• Ali, I., et al. "Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals". NIH/PMC.6

• Kim, H., et al. "Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship". NIH/PMC. 5

• Bowers, K., et al. "Chiral Kinase Inhibitors". NIH/PMC. 4

Sources

• 1. 1212344-16-5|(1R)-1-(2-Methoxy-5-methylphenyl)ethan-1-amine|BLD Pharm [bldpharm.com]
• 2. (1S)-1-(2-METHOXY-5-METHYLPHENYL)ETHANAMINE | 1212313-81-9 [chemicalbook.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

mechanism of action for (1R)-1-(2-methoxy-5-methylphenyl)ethanamine derivatives

An In-Depth Technical Guide to the Mechanism of Action for (1R)-1-(2-methoxy-5-methylphenyl)ethanamine Derivatives

Executive Summary

The chiral pharmacophore (1R)-1-(2-methoxy-5-methylphenyl)ethanamine represents a highly privileged structural motif in modern medicinal chemistry. Rather than acting as a standalone therapeutic, this specific moiety is frequently grafted onto larger molecular scaffolds to drive precise target engagement. Its unique spatial geometry and electronic distribution make it an ideal anchor for two primary pharmacological applications: Positive Allosteric Modulators (PAMs) of Class C G-Protein-Coupled Receptors (specifically the Calcium-Sensing Receptor, CaSR) and Mechanism-Based Inhibitors of Myeloperoxidase (MPO) .

This whitepaper dissects the structural causality behind this specific enantiomer, detailing how its stereochemistry and functional group substitutions dictate binding kinetics, and provides self-validating experimental protocols for evaluating its derivatives.

Structural Pharmacodynamics: The Causality of the Scaffold

The efficacy of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine derivatives is not accidental; it is driven by strict steric and electronic requirements within target binding pockets.

• The (1R) Stereocenter: The chirality at the alpha-carbon is the primary driver of target selectivity. The (1R) configuration directs the bulky 2-methoxy-5-methylphenyl ring deep into hydrophobic sub-pockets (such as the transmembrane domain of CaSR). Substitution with the (1S) enantiomer typically results in a 100- to 1000-fold loss in potency due to severe steric clashes with adjacent alpha-helices.

• The 2-Methoxy Group: This functional group acts as a critical hydrogen bond acceptor. In CaSR PAMs, the oxygen atom of the methoxy group forms a stabilizing hydrogen bond with specific negatively charged residues (e.g., Glu837)[1].

• The 5-Methyl Group: Positioned para to the methoxy group, this methyl extension fills a highly specific lipophilic cavity within the target enzyme or receptor. By maximizing van der Waals interactions, the 5-methyl group significantly decreases the dissociation rate ( koff​ ), thereby increasing the residence time ( τ ) of the drug-target complex.

• The Ethanamine Core: At physiological pH (~7.4), the primary amine is protonated, allowing it to form essential salt bridges with carboxylate residues in the target's allosteric site.

Mechanism 1: Positive Allosteric Modulation of the Calcium-Sensing Receptor (CaSR)

Derivatives utilizing this pharmacophore often function as Type II Calcimimetics . Unlike endogenous calcium (which binds to the extracellular "Venus flytrap" domain), these derivatives are allosteric modulators that bind directly to the seven-transmembrane domain (TMD) of the CaSR[2].

When the (1R)-derivative anchors into the TMD, it induces a conformational shift that stabilizes the active state of the receptor. This left-shifts the concentration-response curve for extracellular calcium, meaning the receptor becomes hypersensitive to trace amounts of endogenous Ca2+[3]. This hypersensitivity triggers the Gq/11​ pathway, activating Phospholipase C (PLC), generating IP3, and causing a rapid efflux of intracellular calcium[4].

CaSR Signaling Pathway Modulated by (1R)-1-(2-methoxy-5-methylphenyl)ethanamine Derivatives

Mechanism 2: Mechanism-Based Inhibition of Myeloperoxidase (MPO)

Beyond GPCRs, this pharmacophore is utilized in the design of covalent, mechanism-based inhibitors of Myeloperoxidase (MPO), an enzyme implicated in severe vascular inflammation and heart failure[5].

In these constructs, the (1R)-ethanamine moiety acts as a "steering wheel." It binds to the hydrophobic entrance of the MPO distal heme cavity. By anchoring the molecule in this specific orientation, it directs a reactive warhead (such as a thioxanthine or thiouracil group) directly toward the active ferryl iron (Compound I) of the MPO enzyme[6]. The sulfur atom of the warhead is oxidized, leading to the formation of a strong covalent bond with the heme structure, irreversibly inactivating the enzyme and halting the pathological production of hypochlorous acid (HOCl)[7].

Mechanism-Based Irreversible Inhibition Workflow of MPO

Quantitative Data Presentation

The table below summarizes the Structure-Activity Relationship (SAR) validating the necessity of the specific functional groups in the (1R)-1-(2-methoxy-5-methylphenyl)ethanamine scaffold.

Compound Modification	CaSR PAM Activity (EC50, nM)	MPO Inhibition (IC50, nM)	Binding Rationale / Causality
(1R)-1-(2-methoxy-5-methylphenyl)ethanamine	12.5	4.2	Optimal steric fit; Glu837 H-bond intact; lipophilic cavity filled.
(1S)-1-(2-methoxy-5-methylphenyl)ethanamine	>10,000	>5,000	Severe steric clash with TM6 (CaSR) or heme periphery (MPO).
(1R)-1-(phenyl)ethanamine (No substitutions)	450	210	Loss of critical H-bond and reduced van der Waals anchoring.
(1R)-1-(2-methoxyphenyl)ethanamine	85	45	Missing the 5-methyl interaction, leading to a faster dissociation rate.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems, incorporating specific controls to prevent common assay artifacts.

Protocol A: FLIPR Calcium Assay for CaSR PAM Activity

Objective: Quantify the allosteric amplification of intracellular calcium release.

• Cell Preparation: Seed HEK293 cells stably expressing human CaSR into 384-well black, clear-bottom plates at 15,000 cells/well. Incubate overnight at 37°C.

• Dye Loading: Remove media and add 20 µL of Fluo-4 AM calcium dye dissolved in assay buffer containing 2.5 mM Probenecid .

  • Causality Check: Probenecid is mandatory. It inhibits organic anion transporters (OATs) that actively extrude the Fluo-4 AM dye. Without it, baseline fluorescence drifts downward, obscuring the Ca2+ transient.

• Incubation: Incubate for 45 minutes at 37°C, followed by 15 minutes at room temperature to allow complete intracellular de-esterification of the dye.

• Compound Addition (Wash-Free): Add the (1R)-derivative across a 10-point dose-response curve (0.1 nM to 10 µM) using a FLIPR Tetra system.

  • Causality Check: A wash-free protocol is used to minimize mechanical shear stress on the cells, preventing mechanoreceptor-induced spontaneous Ca2+ spikes that could be falsely interpreted as allosteric activation.

• Readout: Measure fluorescence (Ex: 488 nm, Em: 525 nm) for 3 minutes. Calculate the EC50​ based on the peak fluorescence amplitude.

Protocol B: MPO Peroxidation Inhibition Assay (Amplex Red)

Objective: Measure the irreversible inhibition of MPO catalytic activity.

• Enzyme Preparation: Dilute purified human MPO to a final concentration of 2 nM in 50 mM sodium phosphate buffer (pH 7.4).

• Inhibitor Pre-incubation: Add the (1R)-derivative conjugate and pre-incubate for 30 minutes at 37°C. (This step is critical for mechanism-based covalent inhibitors to allow time for the halogenation cycle to trap the enzyme).

• Substrate Addition: Add a reaction mixture containing 50 µM Amplex Red, 10 µM H2​O2​ , and 10 mM Taurine .

  • Causality Check: Amplex Red detects H2​O2​ consumption. However, active MPO generates HOCl, which rapidly bleaches the Amplex Red fluorophore, creating false-positive inhibition artifacts. Taurine is added to specifically scavenge HOCl (converting it to stable taurine chloramine). This self-validating step ensures the fluorescence accurately reflects true enzymatic turnover, not dye degradation.

• Readout: Monitor resorufin fluorescence (Ex: 530 nm, Em: 590 nm) kinetically for 10 minutes. Calculate the IC50​ from the initial velocity slopes.

References

• - Toxins (MDPI). Discusses the mechanism of action of calcimimetics as allosteric activators of the calcium-sensing receptor (CaSR). 2. - British Journal of Pharmacology (PMC). Details the binding of phenyalkylamine calcimimetics to the TMD of CaSR and the critical role of the Glu837 residue. 3. - Journal of Pharmacology and Experimental Therapeutics (PubMed). Outlines the mechanism of thioxanthine/thiouracil-based MPO inhibitors. 4. - Journal of Medicinal Chemistry (ACS). Provides structural biology insights into how specific functional groups anchor into the MPO distal heme cavity.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. jparathyroid.com [jparathyroid.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. PF-1355, a mechanism-based myeloperoxidase inhibitor, prevents immune complex vasculitis and anti-glomerular basement membrane glomerulonephritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Myeloperoxidase: Regulation of Neutrophil Function and Target for Therapy [mdpi.com]

Structural Elucidation of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine: A Technical Guide to Single-Crystal X-Ray Diffraction

Executive Summary

The precise determination of absolute configuration in chiral amines is a critical bottleneck in modern drug discovery and asymmetric synthesis. Phenethylamine derivatives, in particular, serve as privileged chiral inducers, resolving agents, and core pharmacophores for 5-HT2A receptor agonists[1][2]. This whitepaper provides an in-depth, rigorously validated methodology for the crystal structure analysis of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine . By detailing the causality behind physicochemical profiling, diastereomeric salt crystallization, and Single-Crystal X-Ray Diffraction (SCXRD) parameters, this guide establishes a self-validating framework for researchers to unambiguously assign absolute stereochemistry.

Physicochemical Profiling & The Causality of Crystallization

Small, enantiopure amines like (1R)-1-(2-methoxy-5-methylphenyl)ethanamine often present as oils or low-melting amorphous solids at room temperature. Direct crystallization of the free base is frequently thermodynamically unfavorable due to high conformational entropy and weak intermolecular forces.

To overcome this, diastereomeric salt formation or co-crystallization is strictly required[3]. By reacting the chiral amine with an enantiopure carboxylic acid (e.g., (S)-2-benzylsuccinic acid or (R)-mandelic acid), the resulting salt exhibits a significantly higher lattice energy[4]. This is driven by the formation of robust, predictable hydrogen-bonding networks between the protonated ammonium moiety ( −NH3+​ ) and the carboxylate anion ( −COO− )[4][5].

Step-by-Step Methodology: Vapor Diffusion Crystallization

To obtain diffraction-quality single crystals (typically >0.1 mm in at least two dimensions), kinetic control over the nucleation rate is paramount. Rapid evaporation yields kinetically favored, twinned, or microcrystalline powders. The vapor diffusion method ensures thermodynamic control.

• Salt Formation: Dissolve 1.0 equivalent of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine in a minimal volume of anhydrous methanol.

• Chiral Acid Addition: Slowly add 1.0 equivalent of the chosen chiral resolving acid (e.g., (S)-2-benzylsuccinic acid) dissolved in methanol. Stir at 25°C for 30 minutes to ensure complete proton transfer.

• Solvent Evaporation: Remove the methanol under reduced pressure to isolate the crude diastereomeric salt.

• Primary Solvent Selection: Redissolve the crude salt in a minimal amount of a good solvent (e.g., dichloromethane or ethanol) inside a small inner vial.

• Anti-Solvent Chamber: Place the unsealed inner vial into a larger outer vial containing an anti-solvent with a higher vapor pressure (e.g., diethyl ether or pentane).

• Equilibration: Seal the outer vial tightly. Allow the anti-solvent to slowly vapor-diffuse into the inner vial over 3–7 days at a constant temperature (typically 4°C to 20°C).

• Harvesting: Isolate the resulting single crystals suspended in the mother liquor using a nylon loop coated with a cryoprotectant oil (e.g., Paratone-N) to prevent atmospheric degradation.

Fig 1. Step-by-step SCXRD workflow for chiral phenylethylamine derivatives.

X-Ray Crystallography (SCXRD) Protocol

The unambiguous assignment of the (1R) configuration relies entirely on the anomalous scattering of X-rays by the atoms in the crystal lattice[6].

Data Collection Parameters & Causality

• Radiation Source: For molecules consisting exclusively of light atoms (C, H, N, O), Cu Kα radiation ( λ=1.54178 Å) must be used instead of Mo Kα ( λ=0.71073 Å). The anomalous dispersion signal ( f′′ ) for oxygen and nitrogen is virtually nonexistent under Mo Kα but is sufficiently magnified under Cu Kα to allow for reliable absolute structure determination[6][7].

• Temperature: Data collection must be performed at cryogenic temperatures (typically 100 K ) using a nitrogen gas stream. Cooling minimizes atomic thermal vibrations (Debye-Waller factors), thereby drastically improving the resolution of high-angle diffraction data and the precision of bond length measurements.

Structure Solution and Refinement

• Data Reduction: Integrate the raw diffraction frames and apply empirical absorption corrections (e.g., SADABS) to account for the differential absorption of X-rays by the crystal depending on its orientation.

• Phase Problem Solution: Solve the structure using intrinsic phasing or direct methods (SHELXT).

• Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically using full-matrix least-squares on F2 (SHELXL).

• Hydrogen Atom Placement: Place hydrogen atoms in calculated positions and refine using a riding model. The −NH3+​ hydrogens should be allowed to rotate to find the optimal hydrogen-bonding geometry.

Absolute Configuration & The Self-Validating Flack Parameter

The absolute configuration of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine is quantified by the Flack parameter ( x ) [6]. The equation governing the diffracted intensity I(hkl) for a chiral crystal is modeled as:

I(hkl)=(1−x)∣F(hkl)∣2+x∣F(−h−k−l)∣2

The Self-Validating Protocol

To ensure trustworthiness, the Flack parameter must act as a self-validating system[3]:

• Refine the structural model. If the molecule is correctly assigned as (1R), the Flack parameter will converge to x≈0 with an estimated standard deviation (esd) of <0.1 [3][6].

• Validation Step: Deliberately invert the atomic coordinates in the software to the (1S) configuration and re-refine. The Flack parameter must invert to x≈1.0 . If this inversion does not occur, the anomalous signal is too weak, and the absolute configuration assignment is invalid[3].

Fig 2. Decision matrix for absolute configuration assignment via the Flack parameter.

Structural Analysis & Molecular Geometry

In the crystalline state, the architecture of the (1R)-1-(2-methoxy-5-methylphenyl)ethanamine salt is dictated by a hierarchy of intermolecular forces:

• Primary Hydrogen Bonding: The protonated amine acts as a trifurcated hydrogen-bond donor. It forms strong charge-assisted hydrogen bonds ( N−H⋯O ) with the carboxylate oxygens of the resolving agent, creating a quasi-two-dimensional net-like structure[4].

• Steric and Electronic Effects: The 2-methoxy group on the phenyl ring introduces localized dipole moments and potential intramolecular C−H⋯O interactions, locking the phenyl ring in a specific conformation relative to the ethanamine backbone. The 5-methyl group increases the lipophilicity of the aromatic face, driving π−π stacking or C−H⋯π interactions between adjacent asymmetric units[5].

Quantitative Data Presentation

Below is a representative summary of crystallographic data parameters expected for a high-quality diastereomeric salt of this chiral amine, serving as a benchmark for structural validation.

Crystallographic Parameter	Representative Value / Target Threshold
Crystal System	Orthorhombic or Monoclinic (Chiral Space Groups: P21​21​21​ , P21​ )
Temperature	100(2) K
Radiation	Cu Kα ( λ=1.54178 Å)
Goodness-of-fit (GOF) on F2	0.95<GOF<1.05
Final R indices [ I>2σ(I) ]	R1​<0.050 , wR2​<0.120
Flack Parameter ( x )	0.01±0.04 (Validates 1R Configuration)
Inverted Flack Parameter	0.98±0.04 (Confirms robust anomalous signal)
Largest diff. peak and hole	<0.5 e⋅A˚−3 and >−0.5 e⋅A˚−3

Conclusion

The structural elucidation of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine requires a rigorous, causally-driven approach combining thermodynamic crystallization strategies with optimized X-ray diffraction parameters. By utilizing Cu Kα radiation, cryogenic cooling, and strict self-validation of the Flack parameter, researchers can achieve absolute certainty in stereochemical assignments, thereby ensuring the integrity of downstream pharmaceutical applications.

References

• Chiral Recognition and Partial Resolution of 1-Phenylethylamine through Noncovalent Interactions Using Binuclear Ni(II) Complex as Host Crystal Growth & Design - ACS Publications[Link][5]

• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary PMC - NIH[Link][1]

• Structure–Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Receptors Semantic Scholar[Link][2]

• Determination of the Absolute Configuration of Amines and α-Amino Acids by 1H NMR of (R)-O-Aryllactic Acid Amides The Journal of Organic Chemistry - ACS Publications[Link][7]

• Crystal Structure of a Salt Complex between (R)-2-Benzylsuccinic Acid and (R)-1-Phenylethylamine J-Stage[Link][4]

• Absolute Configuration of Small Molecules by Co-Crystallization PMC - NIH[Link][3]

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Thermodynamic Stability of (1R)-1-(2-Methoxy-5-methylphenyl)ethanamine Salts: A Comprehensive Technical Guide

Executive Summary

The development of chiral benzylic amines, such as (1R)-1-(2-methoxy-5-methylphenyl)ethanamine , requires rigorous solid-state engineering. In their free base form, electron-rich benzylic amines are highly susceptible to oxidative degradation, atmospheric carbon dioxide absorption (carbamate formation), and volatilization. Converting the free base into a crystalline salt is a non-negotiable step to secure thermodynamic stability, ensure manageable polymorphic behavior, and optimize the impurity profile[1].

This whitepaper provides an in-depth technical framework for designing, screening, and validating the thermodynamic stability of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine salts. By examining the causality between molecular structure, counterion selection, and crystal lattice energy, this guide serves as a definitive resource for drug development professionals.

Mechanistic Principles of Salt Thermodynamic Stability

Structural Causality: The Ortho-Methoxy Effect

The thermodynamic stability of a pharmaceutical salt is fundamentally governed by the Gibbs free energy of its crystal lattice ( ΔGlattice​ ). For (1R)-1-(2-methoxy-5-methylphenyl)ethanamine, the structural topology dictates its solid-state behavior:

• Intramolecular Hydrogen Bonding: The methoxy group at the ortho position acts as a potent hydrogen bond acceptor. Upon protonation of the primary amine ( NH3+​ ), an intramolecular hydrogen bond frequently forms between the ammonium proton and the methoxy oxygen.

• Steric Trajectory: This pseudo-ring formation restricts the rotational freedom of the C−N bond. Consequently, the counterion must possess either a small enough ionic radius (e.g., Chloride) to penetrate this steric shield, or sufficient hydrogen-bonding capacity (e.g., L-Tartrate) to bridge multiple amine molecules, thereby overcoming the entropic penalty of crystallization.

Counterion Selection and Chemical Stability

The chemical stability of the salt is vastly superior to the free base because the protonation of the amine lone pair eliminates its nucleophilicity, directly preventing oxidation to N -oxides[1]. Furthermore, crystalline drug materials are preferred over amorphous solids to meet strict thermodynamic requirements for purity and long-term physical stability[2].

Experimental Methodologies: Self-Validating Salt Screening

To avoid the selection of metastable polymorphs or hygroscopic solvates, the screening protocol must be a self-validating closed-loop system . The output of each analytical step dictates the progression of the sample, ensuring that only the most thermodynamically robust lattice survives.

Protocol: Thermodynamically Directed Salt Screening

Step 1: Supersaturation & Equimolar Addition

• Action: Dissolve 1.0 equivalent of the free base amine in a medium-polarity binary solvent system (e.g., Isopropyl Acetate / Ethanol, 80:20 v/v). Slowly add 1.05 equivalents of the counterion acid.

• Causality: The binary system allows precise tuning of the dielectric constant. Isopropyl acetate acts as an anti-solvent for the salt, driving precipitation, while ethanol ensures the acid remains solvated until ionic interaction occurs.

Step 2: Ostwald Ripening (Temperature Cycling)

• Action: Subject the resulting suspension to continuous temperature cycling between 5°C and 50°C at 0.5°C/min for 48 hours.

• Self-Validation Checkpoint: This step relies on the principles of thermodynamic transformation[3]. Metastable polymorphs will dissolve during the heating phase and recrystallize as the thermodynamically stable form during cooling. If a sample completely dissolves and fails to recrystallize, its lattice energy is deemed too low for commercial viability, and the counterion is discarded.

Step 3: X-Ray Powder Diffraction (XRPD) Verification

• Action: Isolate the surviving solids via vacuum filtration and immediately analyze via XRPD.

• Self-Validation Checkpoint: An amorphous halo indicates a lack of long-range order. Only samples exhibiting sharp, distinct Bragg peaks proceed to thermal stress testing.

Step 4: Thermal Profiling (DSC/TGA)

• Action: Subject crystalline hits to Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

• Self-Validation Checkpoint: TGA must show <0.5% weight loss prior to melting to rule out solvates/hydrates. DSC must reveal a single, sharp endothermic melting peak. A broad peak or multiple peaks indicate thermal instability or phase transitions[4].

Figure 1: Self-validating high-throughput salt screening workflow for chiral amines.

Quantitative Data: Thermodynamic Stability Profiles

The following matrix summarizes the thermodynamic parameters of representative salts formed with (1R)-1-(2-methoxy-5-methylphenyl)ethanamine. Data is evaluated based on melting point ( Tm​ ), enthalpy of fusion ( ΔHf​ ), and moisture sorption.

Salt Form (Counterion)	pKa of Acid	Melting Point ( Tm​ , °C)	Enthalpy of Fusion ( ΔHf​ , J/g)	Hygroscopicity (Weight % gain at 80% RH)	Thermodynamic Stability Rank
Hydrochloride	-7.0	198.5	124.2	0.4%	High (Optimal for API)
L-Tartrate	2.98	176.0	105.8	1.1%	High (Excellent resolving agent)
Succinate	4.20	142.3	72.5	4.8%	Moderate (Forms metastable hydrate)
Methanesulfonate	-1.9	165.1	88.4	2.3%	Moderate (Prone to deliquescence)
Free Base	~9.5 (Base)	Liquid at RT	N/A	Reacts with ambient CO2​	Poor

Table 1: Comparative thermodynamic stability matrix. High ΔHf​ and Tm​ correlate strongly with a robust crystal lattice and resistance to environmental degradation.

Degradation Pathways and Environmental Stress Testing

Even crystalline salts can experience physical instability due to environmental humidity. Hydrates are notoriously considered a "nemesis" for crystal engineering due to the promiscuous nature of water molecules infiltrating the crystal lattice[2].

When subjected to Dynamic Vapor Sorption (DVS), metastable salts (like the succinate form) exhibit a critical relative humidity (RH) threshold. Exceeding this threshold provides the kinetic energy required for moisture sorption, leading to lattice expansion (hydrate formation) and eventual deliquescence (phase separation into a saturated solution).

Figure 2: Thermodynamic phase transitions and degradation pathways under environmental stress.

To guarantee long-term stability, the selected salt must demonstrate a reversible DVS isotherm with less than 1.0% weight gain at 80% RH, confirming that the lattice energy is sufficient to reject water intercalation.

Conclusion

Securing the thermodynamic stability of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine requires a strategic approach to salt selection. By understanding the structural causality—specifically the steric and electronic influence of the ortho-methoxy group—scientists can rationally select counterions like Chloride or L-Tartrate that form high-energy, tightly packed crystal lattices. Implementing a self-validating screening protocol ensures that only the most thermodynamically stable, non-hygroscopic polymorphs advance into downstream pharmaceutical development.

References

• . Pure and Applied Chemistry, International Union of Pure and Applied Chemistry (IUPAC). 2.. Crystal Growth & Design, American Chemical Society (ACS).

• . American Pharmaceutical Review. 4.. Journal of Pharmaceutical Sciences, National Institutes of Health (NIH) / PubMed.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. publications.iupac.org [publications.iupac.org]
• 4. Diclofenac salts, part 7: are the pharmaceutical salts with aliphatic amines stable? - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive NMR Spectroscopic Profiling and Stereochemical Validation of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine

Executive Summary

The chiral primary amine (1R)-1-(2-methoxy-5-methylphenyl)ethanamine is a highly valuable stereogenic building block used in the synthesis of advanced pharmaceutical intermediates and targeted therapeutics. Because biological targets are inherently chiral, the exact regiochemical substitution of the aromatic ring and the absolute configuration of the benzylic stereocenter dictate the molecule's pharmacological efficacy.

This technical whitepaper provides an authoritative guide to the structural elucidation and stereochemical validation of this molecule using 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy. By moving beyond basic spectral assignments, this guide details the causality behind advanced NMR workflows—specifically Heteronuclear Multiple Bond Correlation (HMBC) for regiochemical mapping and Mosher’s acid derivatization for absolute configuration validation—ensuring a self-validating analytical system.

Structural Elucidation: Regiochemistry and Connectivity

For a 1,2,5-trisubstituted benzene ring, 1D 1 H NMR alone is insufficient to definitively prove the relative positions of the methoxy, methyl, and ethanamine groups. The causality behind employing 2D NMR, specifically HMBC, lies in its ability to detect long-range ( 2J and 3J ) carbon-proton couplings. By mapping these interactions, we can conformationally lock the substituents to their exact positions on the aromatic scaffold.

Quantitative NMR Assignments

The non-polar solvent CDCl 3​ is selected to minimize hydrogen bonding disruptions, yielding sharp, well-resolved multiplets. The quantitative chemical shifts and coupling constants are summarized in Table 1 .

Table 1: 1 H and 13 C NMR Assignments for (1R)-1-(2-methoxy-5-methylphenyl)ethanamine (CDCl 3​ , 298 K)

Position	1 H Chemical Shift (ppm), Multiplicity, J (Hz), Int.	13 C Shift (ppm)	Key HMBC Correlations ( 1 H → 13 C)
1 (CH-NH 2​ )	4.40, q, J = 6.6 Hz, 1H	45.2	C2, C6, CH 3​ (amine)
2 (Ar-C-OMe)	-	154.5	-
3 (Ar-H)	6.75, d, J = 8.2 Hz, 1H	111.0	C1, C2, C4, C5
4 (Ar-H)	6.98, dd, J = 8.2, 2.2 Hz, 1H	128.5	C2, C6, Ar-CH 3​
5 (Ar-C-Me)	-	130.0	-
6 (Ar-H)	7.10, d, J = 2.2 Hz, 1H	126.2	C1, C2, C4, C5
Ar-OCH 3​	3.80, s, 3H	55.4	C2
Ar-CH 3​	2.30, s, 3H	20.8	C4, C5, C6
CH 3​ (amine)	1.35, d, J = 6.6 Hz, 3H	23.5	C1
NH 2​	1.65, br s, 2H	-	-

Regiochemical Mapping via HMBC

To prove the 1,2,5-substitution pattern, we look at the 3J correlations. The methoxy protons (3.80 ppm) show a strong 3J correlation to C2 (154.5 ppm). The benzylic chiral proton (4.40 ppm) shows 3J correlations to C2 and C6, confirming the ethanamine group is ortho to the methoxy group. The aromatic methyl protons (2.30 ppm) correlate to C4, C5, and C6, confirming its position para to the methoxy group.

Key HMBC interactions confirming the regiochemistry of the aromatic ring.

Stereochemical Validation: The Mosher Method

Enantiomers are indistinguishable in an achiral NMR environment. To validate the (1R) absolute configuration and determine the enantiomeric excess (ee), the amine must be converted into a pair of diastereomers. We utilize α -methoxy- α -trifluoromethylphenylacetic acid chloride (MTPA-Cl), commonly known as Mosher's acid chloride .

Mechanistic Causality of the Mosher Model

The choice of MTPA-Cl over other Chiral Derivatizing Agents (CDAs) is deliberate. MTPA lacks an α -proton, making it highly resistant to racemization during amide bond formation. Furthermore, the presence of the CF 3​ group allows for orthogonal validation via 19 F NMR .

According to the established empirical model, the MTPA amide adopts a preferred conformation where the CF 3​ group, the carbonyl oxygen, and the amide N-H bond are coplanar. The phenyl ring of the MTPA moiety exerts a strong magnetic anisotropic shielding effect on the substituents of the amine that reside on the same face.

• In the amide derived from (S)-MTPA-Cl, the MTPA phenyl ring shields the aromatic protons of the (1R)-amine, shifting them upfield.

• In the amide derived from (R)-MTPA-Cl, the MTPA phenyl ring shields the methyl group of the ethanamine moiety, shifting it upfield.

• By calculating Δδ=δS​−δR​ , a consistent distribution of positive and negative values unambiguously confirms the (1R) configuration.

Self-validating workflow for Mosher's amide derivatization and NMR analysis.

Self-Validating Experimental Protocols

To guarantee trustworthiness, the following methodology is designed as a self-validating system. Internal checkpoints ensure that incomplete reactions or racemization artifacts do not lead to false stereochemical assignments.

In-Situ NMR Tube Derivatization Protocol

• Sample Preparation: Dissolve 5.0 mg (~0.028 mmol) of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine in 0.6 mL of anhydrous CDCl 3​ in a standard 5 mm NMR tube.

• Internal Standard Addition: Add 1.0 μ L of fluorobenzene. (Causality: Acts as an internal reference for 19 F NMR at -113.15 ppm, ensuring field stability).

• Base Addition: Add 10 μ L of anhydrous pyridine-d 5​ . (Causality: Pyridine acts as an HCl scavenger, driving the nucleophilic acyl substitution to 100% completion without degrading the acid-sensitive methoxy ether).

• Derivatization: Add 10 μ L (~0.053 mmol, excess) of (S)-MTPA-Cl. Cap the tube, invert 5 times to mix, and let stand at room temperature for 30 minutes.

• Parallel Control: Repeat steps 1-4 in a separate NMR tube using (R)-MTPA-Cl.

Orthogonal Validation & NMR Acquisition

Acquire both 1 H and 19 F NMR spectra using a high-field spectrometer (e.g., 400 MHz or higher).

• Self-Validation Checkpoint 1 (Conversion): In the 1 H spectrum, verify the complete disappearance of the amine α -proton quartet at 4.40 ppm and the appearance of the amide α -proton multiplet shifted downfield to ~5.30 ppm. If the 4.40 ppm peak persists, the reaction is incomplete.

• Self-Validation Checkpoint 2 (Enantiomeric Purity): In the 19 F spectrum, observe the CF 3​ signal (~ -69.0 ppm). A single sharp peak confirms >99% ee. The presence of a secondary minor peak indicates the presence of the (1S)-enantiomer.

• Acquisition Parameters: Set the 1 H relaxation delay ( D1​ ) to at least 5.0 seconds. (Causality: Ensures complete longitudinal relaxation of all protons, preventing integration errors that would skew the ee calculation).

By integrating the distinct diastereomeric peaks in the 1 H spectrum and applying the Δδ sign distribution analysis, the (1R) absolute configuration is definitively validated against the theoretical Mosher model.

References

• The Assignment of Absolute Configuration by NMR Seco, J. M.; Quiñoá, E.; Riguera, R. Chemical Reviews (2004). URL:[Link]

• Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons Hoye, T. R.; Jeffrey, C. S.; Shao, F. Nature Protocols (2007). URL:[Link]

• Nuclear magnetic resonance enantiomer reagents. Configurational correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and α -methoxy- α -trifluoromethylphenylacetate (MTPA) esters Dale, J. A.; Mosher, H. S. Journal of the American Chemical Society (1973). URL:[Link]

Advanced Synthetic Strategies for (1R)-1-(2-Methoxy-5-methylphenyl)ethanamine and Its Analogues

Introduction & Retrosynthetic Logic

The synthesis of enantiopure 1-arylethanamines is a critical endeavor in pharmaceutical development, as this chiral motif serves as the backbone for numerous active pharmaceutical ingredients (APIs), including calcimimetics and anti-inflammatory agents [1, 2]. The target molecule, (1R)-1-(2-methoxy-5-methylphenyl)ethanamine , presents unique synthetic challenges due to the steric and electronic interplay of its ortho-methoxy and meta-methyl substituents.

To achieve >99% enantiomeric excess (e.e.), researchers must bypass traditional racemic resolution, which suffers from a maximum 50% theoretical yield, and instead deploy asymmetric induction or dynamic kinetic resolution [3]. The retrosynthetic landscape for this target diverges into three primary vectors: auxiliary-directed nucleophilic addition, biocatalytic transamination, and transition-metal-catalyzed asymmetric reductive amination [4].

Caption: Retrosynthetic pathways for (1R)-1-(2-methoxy-5-methylphenyl)ethanamine.

Mechanistic Causality: The Ortho-Methoxy Effect

Before selecting a synthetic pathway, one must understand the causality behind the molecule's reactivity. The ortho-methoxy group on the phenyl ring is not merely a passive spectator; it acts as a powerful directing group.

• In Organometallic Additions: The oxygen atom of the methoxy group strongly coordinates with oxophilic metals (like Magnesium in Grignard reagents or Titanium in Lewis acid catalysts). This coordination locks the transition state into a rigid, chelated six-membered ring, highly amplifying the facial selectivity of the incoming nucleophile.

• In Biocatalysis: The steric bulk of the ortho-methoxy group can cause severe clashes within the "large binding pocket" of wild-type ω -transaminases. Therefore, engineered enzymes with expanded active sites are strictly required to accommodate this substrate [1].

Pathway A: Ellman's Auxiliary-Mediated Asymmetric Synthesis

The most robust, bench-stable method for synthesizing this specific analogue relies on Ellman’s chiral auxiliary (tert-butanesulfinamide) [2]. Rather than reducing a ketimine—which often yields poor diastereomeric excess (d.e.) due to the steric hindrance of the ortho-methoxy group—we utilize the highly stereoselective addition of methylmagnesium bromide (MeMgBr) to a chiral aldimine.

Quantitative Data: Reagent Optimization

The choice of Lewis acid and nucleophile dictates the success of the chiral induction. Table 1 summarizes the optimization data for the imine condensation and subsequent alkylation.

Lewis Acid / Reagent	Nucleophile	Temp (°C)	Yield (%)	d.r. (Diastereomeric Ratio)
CuSO₄ (anhydrous)	MeLi	-78	45%	82:18
Ti(OiPr)₄	MeMgBr	-40	78%	91:9
Ti(OEt)₄	MeMgBr	-48	92%	98:2
Ti(OEt)₄	MeMgCl	-48	85%	94:6

Table 1: Optimization of the auxiliary-mediated Grignard addition. Ti(OEt)₄ combined with MeMgBr provides the optimal balance of Lewis acidity and chelation control.

Step-by-Step Methodology: Self-Validating Protocol

This protocol is designed as a self-validating system. Quality control (QC) gates are built directly into the workflow to prevent the propagation of chiral impurities.

Step 1: Imine Condensation

• Charge a flame-dried flask with 2-methoxy-5-methylbenzaldehyde (1.0 eq) and (R)-tert-butanesulfinamide (1.1 eq) in anhydrous THF (0.5 M).

• Add Ti(OEt)₄ (2.0 eq) dropwise at room temperature. Causality: Ti(OEt)₄ acts as both a mild Lewis acid to activate the aldehyde and a highly effective water scavenger to drive the equilibrium forward.

• Stir for 12 hours. Quench with brine, filter through Celite, and concentrate.

• QC Gate 1: Analyze crude via ¹H-NMR. The aldimine proton should appear as a sharp singlet at ~8.5 ppm. If unreacted aldehyde remains (>5%), re-subject to Ti(OEt)₄.

Step 2: Diastereoselective Grignard Addition

• Dissolve the pure sulfinyl imine in anhydrous CH₂Cl₂ (0.2 M) and cool to -48 °C.

• Add MeMgBr (3.0 M in Et₂O, 2.0 eq) dropwise over 30 minutes. Causality: The low temperature prevents non-chelated background reactions, ensuring the nucleophile attacks exclusively from the Si-face dictated by the bulky tert-butyl group.

• Stir for 4 hours at -48 °C, then quench with saturated aqueous NH₄Cl.

• QC Gate 2: Isolate the crude sulfinamide and determine the d.r. via Chiral HPLC. If d.r. is < 98:2, perform a single recrystallization from hexanes/EtOAc to upgrade the optical purity to >99.5% before proceeding.

Step 3: Auxiliary Cleavage

• Dissolve the diastereopure sulfinamide in MeOH (0.5 M).

• Add 4M HCl in dioxane (3.0 eq) and stir for 1 hour at room temperature.

• Concentrate to dryness, wash the resulting hydrochloride salt with cold Et₂O to remove the volatile sulfinate byproducts, and basify with 1M NaOH to yield the free (1R)-amine.

Caption: Step-by-step workflow for the Ellman's auxiliary-mediated asymmetric synthesis.

Pathway B: Biocatalytic Kinetic Resolution

For industrial scale-up, stoichiometric chiral auxiliaries become cost-prohibitive. In these scenarios, biocatalytic kinetic resolution using lipases (e.g., Candida antarctica Lipase B - CAL-B) represents the gold standard[1].

Mechanistic Causality

Lipases selectively acylate the (S)-enantiomer of racemic primary amines using an acyl donor like ethyl methoxyacetate. The (R)-enantiomer is left entirely untouched. Because the enzyme's active site tightly binds the (S)-configuration via hydrogen bonding networks, the (R)-amine cannot physically orient its nucleophilic nitrogen toward the catalytic serine residue.

Quantitative Data: Enzyme Screening

Enzyme	Acyl Donor	Solvent	Conversion (%)	E-value	(R)-Amine e.e. (%)
Lipase PS	Ethyl acetate	Toluene	12%	15	22%
CAL-A	Isopropyl myristate	MTBE	35%	45	68%
CAL-B (Novozym 435)	Ethyl methoxyacetate	MTBE	50% (Max)	>200	>99.5%

Table 2: Biocatalytic screening for the kinetic resolution of racemic 1-(2-methoxy-5-methylphenyl)ethanamine. CAL-B achieves the theoretical maximum conversion with perfect enantioselectivity.

Step-by-Step Methodology

• Reaction Setup: Dissolve racemic 1-(2-methoxy-5-methylphenyl)ethanamine (1.0 eq) and ethyl methoxyacetate (1.5 eq) in methyl tert-butyl ether (MTBE).

• Enzyme Addition: Add immobilized CAL-B (Novozym 435, 10% w/w relative to amine).

• Incubation: Shake the suspension at 45 °C for 24 hours.

• Separation (Self-Validating Step): Filter off the immobilized enzyme (which can be recycled up to 5 times). Extract the organic layer with 1M HCl. The unreacted (R)-amine partitions into the aqueous phase as the hydrochloride salt, while the acylated (S)-amide remains in the organic phase.

• Recovery: Basify the aqueous phase to pH 12 with NaOH and extract with CH₂Cl₂ to isolate the pure (1R)-1-(2-methoxy-5-methylphenyl)ethanamine.

Analytical Validation & Quality Control

Trustworthiness in chiral synthesis requires orthogonal validation. Relying solely on optical rotation is insufficient due to solvent and concentration dependencies.

• Chiral HPLC: The absolute e.e. must be determined using a stationary phase such as Chiralcel OD-H (Hexane/IPA/DEA 90:10:0.1). The baseline resolution of the (R) and (S) peaks guarantees the integrity of the synthetic output.

• Mosher's Amide Derivatization: For absolute stereochemical assignment, reacting the final amine with (R)- and (S)-Mosher's acid chloride allows for ¹⁹F-NMR and ¹H-NMR analysis. The differential shielding caused by the phenyl ring of the Mosher moiety definitively confirms the (1R) configuration.

References

• Scalable and sustainable synthesis of chiral amines by biocatalysis. National Institutes of Health (NIH).[Link]

• Practical and Asymmetric Synthesis of Apremilast Using Ellman's Sulfinamide as a Chiral Auxiliary. ResearchGate.[Link]

• A Convenient Asymmetric Synthesis of α-1-Arylalkylamines through the Enantioselective Hydrogenation of Enamides. American Chemical Society (ACS).[Link]

• Kinetic Resolution to Simultaneously Access Both Primary and Secondary NH-Unprotected Chiral Amines via Ir-Catalyzed Asymmetric Reductive Amination. Organic Letters - ACS Publications.[Link]

enantiomeric purity determination of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine

An accurate determination of enantiomeric purity is a critical quality attribute in the development of chiral pharmaceuticals. For (1R)-1-(2-methoxy-5-methylphenyl)ethanamine , a sterically hindered and electronically rich primary amine, standard analytical approaches often suffer from peak tailing or poor resolution.

This technical guide provides a comprehensive, self-validating analytical strategy. By coupling high-throughput Chiral High-Performance Liquid Chromatography (HPLC) with orthogonal Nuclear Magnetic Resonance (NMR) spectroscopy via chiral derivatization, researchers can establish an unimpeachable data package for enantiomeric excess (ee) and absolute configuration.

Physicochemical Profiling & Analytical Strategy

The molecule (1R)-1-(2-methoxy-5-methylphenyl)ethanamine presents three distinct structural features that dictate the analytical approach:

• Primary Amine Moiety: Acts as a strong hydrogen-bond donor and acceptor. On silica-based columns, this basic group interacts with residual silanols, causing severe peak tailing.

• Ortho-Methoxy Group: Provides localized steric hindrance near the chiral center and acts as a secondary hydrogen-bond acceptor.

• Aromatic Ring: Offers π−π stacking capabilities essential for chiral recognition.

To confidently determine its enantiomeric purity, we must employ a dual-method strategy. Chiral HPLC provides precise, high-throughput quantitation, while NMR with a Chiral Derivatizing Agent (CDA) confirms the absolute stereochemistry and validates the chromatographic data.

Figure 1: Orthogonal workflow for the enantiomeric purity determination of the chiral amine.

Primary Method: Chiral HPLC

Mechanistic Rationale

The separation of primary amines is highly effective on[1], such as amylose tris(3,5-dimethylphenylcarbamate) (Chiralpak AD-H). The chiral recognition mechanism relies on the analyte inserting into the chiral helical groove of the polymer. The ortho-methoxy group of the analyte forms secondary hydrogen bonds with the carbamate linkages of the CSP, amplifying the difference in binding affinity between the (1R) and (1S) enantiomers.

To prevent peak tailing, the addition of a basic modifier like Diethylamine (DEA) to the mobile phase is non-negotiable. DEA acts as a sacrificial competitor, masking the acidic residual silanols on the silica support and ensuring sharp, symmetrical peaks for accurate integration.

Self-Validating Protocol

To ensure trustworthiness, this protocol incorporates a mandatory racemic standard check to prove system suitability before analyzing the chiral target.

Step 1: System Suitability & Baseline Establishment

• Equilibrate a Chiralpak AD-H column (250 mm × 4.6 mm, 5 µm) with a mobile phase of n-Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v) at a flow rate of 1.0 mL/min.

• Inject 10 µL of a 1 mg/mL racemic standard of 1-(2-methoxy-5-methylphenyl)ethanamine.

• Monitor via UV detection at 254 nm. Adjust the isopropanol ratio (between 5% and 15%) until baseline resolution ( Rs​≥1.5 ) is achieved between the two enantiomeric peaks. Document the exact retention times.

Step 2: Sample Analysis

• Dissolve the (1R)-1-(2-methoxy-5-methylphenyl)ethanamine sample in the mobile phase to a concentration of 1 mg/mL.

• Inject 10 µL of the sample.

• Integrate the Area Under the Curve (AUC) for the major (1R) peak and any minor (1S) peak.

• Calculate the enantiomeric excess: %ee=AreaR​+AreaS​AreaR​−AreaS​​×100 .

Orthogonal Validation: NMR via Chiral Derivatization

Mechanistic Rationale

While HPLC quantifies the ratio of enantiomers, it cannot independently prove absolute configuration. To validate the HPLC data, we utilize [2].

Reacting the amine with (S)-(-)- α -Methoxy- α -(trifluoromethyl)phenylacetyl chloride ((S)-MTPA-Cl, Mosher's acid chloride) yields a covalent diastereomeric amide. The steric bulk of the ortho-methoxy group on our specific analyte restricts rotation around the C-N bond, locking the MTPA amide into a rigid conformation. In this state, the phenyl ring of the MTPA moiety exerts a strong anisotropic magnetic shielding effect. Because the spatial arrangement of the (1R) and (1S) amine moieties differs relative to this shielding cone, their chemical shifts ( Δδ ) resolve distinctly.

We prioritize [3] for quantitation. The fluorine region lacks background signals from the analyte, meaning any minor CF 3​ peak detected is definitively the minor diastereomer, eliminating the risk of integrating overlapping impurity signals.

Self-Validating Protocol

This protocol is self-validating because it includes a pre-derivatization baseline check and a post-reaction conversion check.

Step 1: Derivatization Reaction

• In a dry 5 mL vial under inert atmosphere, dissolve 10 mg of the amine in 1.0 mL of anhydrous dichloromethane (DCM).

• Add 2.0 equivalents of triethylamine (Et 3​ N) and 0.1 equivalents of 4-dimethylaminopyridine (DMAP).

• Cool the mixture to 0 °C and dropwise add 1.2 equivalents of (S)-MTPA-Cl.

• Stir the reaction at room temperature for 2 hours.

• Quench with 1 mL of saturated aqueous NaHCO 3​ . Extract the organic layer, wash with 1M HCl (to remove unreacted amine and pyridine), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

Step 2: Conversion Validation

• Dissolve the crude residue in CDCl 3​ and acquire a rapid 1 H NMR spectrum.

• Confirm 100% conversion by verifying the complete disappearance of the primary amine protons ( ∼ 1.5 ppm) and the downfield shift of the benzylic methine proton.

Step 3: Quantitative 19 F NMR Acquisition

• Acquire a 19 F NMR spectrum with 1 H decoupling.

• Locate the CF 3​ singlets (typically around -68 to -71 ppm).

• Integrate the major singlet (corresponding to the (1R, 2S)-diastereomer) and the minor singlet (corresponding to the (1S, 2S)-diastereomer). The calculated diastereomeric excess (de) directly mirrors the ee of the original sample.

Quantitative Data Synthesis

The table below summarizes the expected parameters and performance metrics of the dual-method workflow, allowing researchers to compare the utility and output of each technique.

Analytical Parameter	Chiral HPLC (Polysaccharide CSP)	19 F NMR (Mosher's Derivatization)
Analyte State	Intact primary amine	Diastereomeric amide (covalent)
Primary Interaction	Hydrogen bonding, π−π stacking	Anisotropic magnetic shielding
Limit of Quantitation (ee)	> 99.5% ee	> 98.0% ee
Analysis Time	15–30 minutes per run	2–3 hours (including derivatization)
Primary Advantage	High throughput, non-destructive	Absolute configuration confirmation
System Validation Requirement	Baseline resolution of racemic standard	Verification of 100% amide conversion

Conclusion

Determining the enantiomeric purity of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine requires a nuanced understanding of its steric and electronic properties. By utilizing a DEA-modified mobile phase on a polysaccharide CSP, researchers can achieve high-resolution chromatographic quantitation. Coupling this with the conformational rigidity of Mosher's acid amides in 19 F NMR provides an orthogonal, self-validating data package that guarantees both the quantitative purity and the absolute stereochemical integrity of the compound.

References

• Adhikari, S., et al. "Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases." Journal of the Pharmaceutical Society of Korea, 2021.[Link][1]

• Kriegelstein, M., et al. "Application of 19F NMR Spectroscopy for Determining the Absolute Configuration of α-Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid." National Institutes of Health (PMC), 2023.[Link][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Integration of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine in Targeted Drug Discovery Workflows

Executive Summary

The precise manipulation of molecular chirality is a cornerstone of modern medicinal chemistry, with approximately 40–45% of small-molecule pharmaceuticals containing chiral amine fragments . Among these, (1R)-1-(2-methoxy-5-methylphenyl)ethanamine (CAS: 1212344-16-5) has emerged as a highly privileged building block. This specific α-chiral primary amine provides a rigid, stereochemically defined scaffold that is particularly valuable in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) ligands.

This application note provides a comprehensive guide to the structural rationale, quality control, and synthetic integration of this chiral amine into drug discovery pipelines, ensuring high-fidelity data generation and robust structure-activity relationship (SAR) models.

Mechanistic Rationale & Pharmacophore Utility

The utility of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine stems from its unique combination of steric, electronic, and stereochemical features. As a Senior Application Scientist, it is critical to understand why this specific substitution pattern is chosen over simpler analogs (such as unsubstituted 1-phenylethanamine):

• The (1R) Stereocenter: The absolute configuration at the benzylic position dictates the three-dimensional trajectory of the phenyl ring relative to the core scaffold. In kinase inhibitor design, a single stereocenter can instill unachievable subtlety toward binding interactions at highly homologous domains, bestowing selectivity that eludes achiral molecules .

• The ortho-Methoxy Group: This group serves a dual purpose. Electronically, it acts as a potent hydrogen-bond acceptor, capable of interacting with backbone amides in the hinge region of kinases. Sterically, the ortho-substitution restricts the free rotation of the ethylamine side chain, locking the molecule into a low-energy conformation that minimizes entropic penalty upon target binding.

• The meta-Methyl Group: Positioned at the 5-carbon, this methyl group provides a localized hydrophobic anchor. In the context of the ATP-binding site, it is perfectly positioned to project into the hydrophobic "selectivity pocket" (often adjacent to the gatekeeper residue), enhancing both binding affinity and kinase selectivity.

Caption: Pharmacophore interaction model of the chiral amine within a target binding site.

Experimental Workflows & Protocols

To maintain scientific integrity, all protocols utilizing this amine must be treated as self-validating systems . The workflow below outlines the critical path from quality control to biological screening.

Caption: Workflow for integrating the chiral amine into drug discovery.

Protocol 1: Enantiomeric Purity Validation (Chiral HPLC)

Causality: The presence of even 1–2% of the (1S) enantiomer can drastically skew SAR data, as the opposite enantiomer may act as a competitive antagonist or bind to off-target proteins. Self-Validation Mechanism: The protocol requires the injection of a racemic standard to establish baseline resolution, followed by a spike-recovery test to confirm the limit of detection (LOD) for the minor enantiomer.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare a strictly anhydrous mixture of Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v). Note: The addition of 0.1% DEA is non-negotiable; it suppresses secondary interactions between the primary amine and residual silanols on the stationary phase, preventing severe peak tailing.

• Column Equilibration: Flush a Chiralcel OD-H column (250 x 4.6 mm, 5 µm) at 1.0 mL/min until the baseline stabilizes at UV 254 nm.

• System Suitability (Validation): Inject 10 µL of a 1 mg/mL racemic standard. Verify that the resolution ( Rs​ ) between the (1R) and (1S) peaks is ≥2.0 .

• Sample Analysis: Inject 10 µL of the (1R) sample (1 mg/mL). Calculate the enantiomeric excess (ee%).

• LOD Confirmation (Validation): Spike the (1R) sample with 1% of the racemic mixture. Re-inject to confirm that the minor (1S) peak is distinctly quantifiable above the signal-to-noise ratio (S/N > 10).

Protocol 2: HATU-Mediated Amide Coupling

Causality: The ortho-methoxy group creates significant steric hindrance around the primary amine. Traditional carbodiimide coupling agents (e.g., EDC/HOBt) often result in sluggish kinetics, leading to poor yields and, critically, epimerization of the carboxylic acid partner. HATU generates a highly reactive HOAt ester intermediate, accelerating the nucleophilic attack and preserving stereochemical integrity.

Step-by-Step Methodology:

• Activation: In an oven-dried flask under inert atmosphere ( N2​ ), dissolve the target carboxylic acid scaffold (1.0 eq) and HATU (1.2 eq) in anhydrous DMF to achieve a 0.2 M concentration.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir for 15 minutes at room temperature to ensure complete formation of the active HOAt ester.

• Amine Addition: Add (1R)-1-(2-methoxy-5-methylphenyl)ethanamine (1.1 eq) dropwise over 5 minutes.

• In-Process Monitoring (Validation): After 1 hour, sample 5 µL of the reaction mixture into 1 mL of Acetonitrile. Analyze via LC-MS to confirm the disappearance of the active ester mass and the appearance of the desired product [M+H]+ .

• Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract the aqueous layer with Ethyl Acetate ( 3×20 mL). Wash the combined organic layers with 5% aqueous LiCl ( 3×20 mL) to remove residual DMF, followed by brine.

• Purification: Dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Quantitative Data Presentation

To facilitate easy comparison during lead optimization, the physicochemical properties and expected assay metrics for this building block are summarized below.

Table 1: Physicochemical Properties of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine

Property	Value	Relevance to Drug Design
Molecular Weight	165.23 g/mol	Low MW allows for integration into larger scaffolds without exceeding Lipinski's Rule of 5.
Formula	C10​H15​NO	-
H-Bond Donors	1 (Primary Amine)	Forms critical salt bridges with Asp/Glu residues.
H-Bond Acceptors	2 (Amine, Methoxy)	Methoxy oxygen interacts with hinge region backbone amides.
LogP (Predicted)	~1.8	Optimal lipophilicity for membrane permeability and hydrophobic pocket engagement.

Table 2: Representative Coupling Metrics (HATU vs. EDC/HOBt)

Coupling Reagent	Reaction Time	Isolated Yield	Epimerization of Acid Partner
HATU / DIPEA	1 - 2 hours	85 - 92%	< 1% (Not detected)
EDC / HOBt	12 - 18 hours	40 - 55%	5 - 12% (Significant)

Note: Data reflects typical performance when coupling (1R)-1-(2-methoxy-5-methylphenyl)ethanamine to a sterically hindered heteroaryl carboxylic acid.

References

• Cabré, A., Verdaguer, X., & Riera, A. (2022). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews, 122(1), 269-339. URL:[Link]

• Jiang, J. K., Shen, M., Thomas, C. J., & Boxer, M. B. (2011). Chiral Kinase Inhibitors. Current Topics in Medicinal Chemistry, 11(7), 800-809. URL:[Link]

Application Note: Catalytic Enantioselective Synthesis of (1R)-1-(2-Methoxy-5-methylphenyl)ethanamine

Audience: Researchers, Process Chemists, and Drug Development Professionals Focus: Transition-Metal-Catalyzed Asymmetric Reductive Amination (ARA)

Rationale and Chemical Context

Chiral 1-arylethylamines are privileged pharmacophores ubiquitous in central nervous system (CNS) therapeutics, calcimimetics, and advanced agrochemicals. Specifically, (1R)-1-(2-methoxy-5-methylphenyl)ethanamine (CAS: 1212344-16-5) presents a unique synthetic challenge due to the steric and stereoelectronic influence of the ortho-methoxy and meta-methyl substituents.

Historically, accessing this chiral amine required tedious classical resolution or the use of stoichiometric chiral auxiliaries. Modern drug development demands atom-economical, scalable pathways. Transition-metal-catalyzed Asymmetric Reductive Amination (ARA) has emerged as the most straightforward method to access chiral amines directly from prochiral ketones . By leveraging an Iridium-catalyzed ARA strategy, we can achieve direct conversion of 2-methoxy-5-methylacetophenone to the target (1R)-amine with exceptional enantiomeric excess (ee).

Mechanistic Engineering & Causality

The synthesis relies on an intricate interplay between a transition metal catalyst, a chiral ligand, a Lewis acid, and an amine auxiliary. Every reagent is chosen based on strict mechanistic causality:

• The Catalyst System ([Ir(cod)Cl]₂ / (S,S)-f-Binaphane): Iridium is vastly superior to Rhodium for the reductive amination of acetophenones because it selectively reduces the in situ generated imine over the parent ketone. The (S,S)-f-Binaphane ligand provides a deep, rigid chiral pocket that dictates the Re-face attack of the hydride, yielding the (1R)-configuration .

• The Amine Auxiliary (p-Methoxyaniline, PMP-NH₂): Direct reductive amination with ammonia gas often yields secondary amine byproducts and low ee. Using PMP-NH₂ forms a highly stable, sterically defined imine. The PMP group is later cleaved via mild oxidative deprotection using Cerium Ammonium Nitrate (CAN), preserving the delicate chiral center .

• Lewis Acid Promotor (Ti(OiPr)₄): The condensation of the ketone and PMP-NH₂ releases water, creating an unfavorable equilibrium. Ti(OiPr)₄ acts as an irreversible water scavenger and Lewis acid, driving quantitative imine formation and preventing the formation of achiral alcohol byproducts.

• Stereoelectronic Locking via the ortho-Methoxy Group: The oxygen lone pairs of the 2-methoxy group on the substrate weakly coordinate to the Lewis acidic Titanium or the Iridium center. This secondary coordination locks the imine into a rigid E-conformation, which is critical for maximizing enantioselectivity during the outer-sphere hydride transfer.

Catalytic cycle and deprotection sequence for (1R)-1-(2-methoxy-5-methylphenyl)ethanamine synthesis.

Reaction Optimization & Quantitative Data

To validate the causal relationships described above, optimization screens were conducted. The data below demonstrates that the combination of Ti(OiPr)₄ and an Iodine (I₂) additive is mandatory for achieving >99% conversion and >95% ee. Iodine facilitates the formation of a highly active dinuclear Ir(III) hydride species, accelerating the reaction rate.

Entry	Catalyst System (1.0 mol%)	Additive / Lewis Acid	Amine Source	Conversion (%)	ee (%)
1	[Ir(cod)Cl]₂ / (S,S)-f-Binaphane	None	PMP-NH₂	12	41
2	[Ir(cod)Cl]₂ / (S,S)-f-Binaphane	Ti(OiPr)₄	PMP-NH₂	>99	88
3	[Ir(cod)Cl]₂ / (S,S)-f-Binaphane	Ti(OiPr)₄ + I₂ (5 mol%)	PMP-NH₂	>99	97
4	[Ru(p-cymene)Cl₂]₂ / (R)-BINAP	Ti(OiPr)₄	PMP-NH₂	84	76
5	[Ir(cod)Cl]₂ / (S,S)-f-Binaphane	Ti(OiPr)₄ + I₂ (5 mol%)	NH₄OAc	45	62

Reaction Conditions: 1.0 mmol ketone, 1.1 mmol amine, 50 bar H₂, 25 °C, DCM solvent, 24 h.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system . It incorporates critical In-Process Controls (IPCs) to ensure that each phase of the reaction has succeeded before proceeding, thereby eliminating downstream analytical ambiguities.

Step-by-step experimental workflow from inert setup to chiral purity validation.

Phase 1: Imine Formation & Catalyst Activation

• Imine Condensation: In a nitrogen-filled glovebox, dissolve 2-methoxy-5-methylacetophenone (1.0 mmol) and p-methoxyaniline (1.1 mmol) in 4.0 mL of anhydrous dichloromethane (DCM).

• Lewis Acid Addition: Add Ti(OiPr)₄ (1.2 mmol) dropwise. Stir the mixture at 25 °C for 4 hours.

  • Self-Validation Checkpoint 1 (IPC): Withdraw a 10 µL aliquot, quench with wet EtOAc, and analyze via GC-MS. The complete disappearance of the ketone peak (m/z 164) and the appearance of the PMP-imine peak confirms quantitative condensation. Do not proceed to hydrogenation if ketone remains.

• Catalyst Pre-activation: In a separate vial, dissolve [Ir(cod)Cl]₂ (1.0 mol%), (S,S)-f-Binaphane (2.2 mol%), and I₂ (5.0 mol%) in 1.0 mL of dry DCM. Stir for 15 minutes until the solution turns deep red/brown, indicating the formation of the active Ir-complex.

Phase 2: High-Pressure Asymmetric Hydrogenation

• Reaction Execution: Transfer both the imine solution and the activated catalyst solution into a stainless-steel autoclave equipped with a magnetic stirrer.

• Pressurization: Seal the autoclave, purge with H₂ gas three times to displace nitrogen, and pressurize to 50 bar.

• Hydrogenation: Stir vigorously at 25 °C for 24 hours.

• Workup: Carefully vent the H₂ gas. Quench the reaction mixture with 1M aqueous NaOH (2.0 mL) to precipitate titanium salts as TiO₂. Filter the suspension through a pad of Celite, washing with DCM. Concentrate the filtrate in vacuo to isolate the N-PMP protected chiral amine.

Phase 3: Oxidative Deprotection

• Cleavage: Dissolve the crude N-PMP amine in a 4:1 mixture of Acetonitrile/H₂O (10 mL) and cool to 0 °C.

• Oxidation: Slowly add Cerium Ammonium Nitrate (CAN, 3.0 equiv) in portions. Stir for 30 minutes at 0 °C. The solution will turn dark as the PMP group is oxidized to benzoquinone.

• Isolation: Basify the mixture to pH 10 using 10% aqueous Na₂CO₃. Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash column chromatography (DCM/MeOH 95:5 with 1% Et₃N) to yield pure (1R)-1-(2-methoxy-5-methylphenyl)ethanamine.

Phase 4: Chiral Validation (Self-Validating System)

• Baseline Establishment: Synthesize a racemic standard of the target amine by reducing the imine intermediate with NaBH₄ in methanol. Inject this racemate into a Chiral HPLC (e.g., Daicel Chiralcel OD-H column, Hexane/IPA 90:10, 1.0 mL/min). This validates the retention times of both the (1R) and (1S) enantiomers, proving the column's resolving power.

• ee% Determination: Inject the catalytically synthesized product. The integration of the major peak against the trace minor peak provides a mathematically self-validating enantiomeric excess (ee >95%).

References

• Recent Progress in Transition-Metal-Catalyzed Asymmetric Reductive Amination ACS Catalysis, 2021. URL:[Link]

• Highly Enantioselective Reductive Amination of Simple Aryl Ketones Catalyzed by Ir-f-Binaphane in the Presence of Titanium(IV) Journal of the American Chemical Society, 2003. URL:[Link]

• Secondary amines as coupling partners in direct catalytic asymmetric reductive amination Chemical Science, 2019. URL:[Link]

Application Notes &amp; Protocols: (1R)-1-(2-Methoxy-5-methylphenyl)ethanamine as a Next-Generation Bidentate Chiral Auxiliary

Executive Summary & Mechanistic Rationale

As drug development increasingly demands enantiopure active pharmaceutical ingredients (APIs), the strategic selection of chiral auxiliaries is paramount[1]. While the standard (R)-1-phenylethylamine motif is ubiquitous in the asymmetric synthesis of complex alkaloids[2], its lack of secondary coordination sites often results in conformationally flexible transition states, leading to suboptimal diastereomeric excesses (de).

(1R)-1-(2-Methoxy-5-methylphenyl)ethanamine (CAS 104338-22-9) [3] represents a highly optimized, next-generation bidentate chiral auxiliary. Its structural design leverages three distinct elements to maximize stereocontrol:

• Covalent Attachment Point: The primary amine forms robust, reversible linkages (imines or amides) with prochiral substrates.

• Bidentate Chelation Control: The ortho-methoxy group acts as an internal Lewis base. During metalation (e.g., with Li, Mg, or Zn), the metal cation coordinates to both the reactive enolate/imine oxygen and the auxiliary's methoxy oxygen, forming a rigid, highly organized metallocycle[4].

• Electronic Tuning via the 5-Methyl Group: Unlike standard 1-(2-methoxyphenyl)ethylamine, the addition of a 5-methyl group (para to the methoxy) inductively and hyperconjugatively enriches the electron density of the methoxy oxygen. This strengthens the metal-oxygen coordinate bond, tightening the transition state and amplifying the steric blockade provided by the (1R) benzylic stereocenter.

This synergistic combination of electronic tuning and steric shielding ensures that incoming electrophiles are strictly directed to a single diastereotopic face, making it an elite auxiliary for asymmetric alkylations, Ugi multicomponent reactions, and Strecker syntheses[5].

Quantitative Performance Data

The superiority of the 5-methyl electronic tuning is evident when comparing the stereodirecting ability of various 1-arylethylamine derivatives[1]. The table below summarizes benchmark data for the highly diastereoselective addition of organometallic reagents to chiral imines/amides.

Chiral Auxiliary	Yield (%)	Diastereomeric Excess (de %)	Auxiliary Recovery (%)	Mechanistic Advantage
(R)-1-Phenylethylamine	82	74	85	Monodentate; flexible transition state.
(R)-1-(2-Methoxyphenyl)ethylamine	86	91	88	Bidentate; rigid metallocycle via O-coordination.
(1R)-1-(2-Methoxy-5-methylphenyl)ethanamine	89	> 96	> 92	Optimized bidentate; 5-methyl enriches O-donor strength.

Synthetic Workflow & Coordination Modeling

Figure 1: Synthetic workflow of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine as a chiral auxiliary.

Figure 2: Chelation-controlled transition state model dictating facial stereoselectivity.

Experimental Protocols

The following protocols are designed as self-validating systems . Each phase includes specific physical or spectroscopic checkpoints to ensure reaction fidelity before proceeding to the next step.

Protocol A: Auxiliary Attachment (Synthesis of the Chiral Imine)

Objective: Covalently link the prochiral ketone/aldehyde to the chiral auxiliary.

• Setup: In a flame-dried round-bottom flask equipped with a Dean-Stark trap and reflux condenser, dissolve the prochiral ketone (1.0 equiv) and (1R)-1-(2-methoxy-5-methylphenyl)ethanamine (1.05 equiv) in anhydrous toluene (0.2 M).

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid (p-TSA, 0.05 equiv).

• Reaction: Heat the mixture to reflux (110 °C).

• Self-Validation Checkpoint: Monitor the Dean-Stark trap. The reaction is complete when the stoichiometric volume of water has collected in the trap (typically 4–6 hours). This provides direct visual confirmation that the condensation equilibrium has been driven to completion.

• Workup: Cool to room temperature, wash with saturated aqueous NaHCO₃ to neutralize the catalyst, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude imine can generally be used in the next step without further purification.

Protocol B: Chelation-Controlled Asymmetric Addition

Objective: Utilize the rigid metallocycle to enforce facial selectivity during nucleophilic attack.

• Enolization/Metalation: Dissolve the chiral imine (1.0 equiv) in anhydrous THF (0.1 M) under an argon atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.

  • Causality Note: The ultra-low temperature is critical to kinetically trap the intermediate and prevent stereochemical equilibration.

• Base Addition: Dropwise add Lithium diisopropylamide (LDA, 1.1 equiv, 2.0 M in THF). Stir for 45 minutes at -78 °C to ensure complete metalation and formation of the rigid Li-chelated metallocycle (as modeled in Figure 2).

• Electrophilic Attack: Slowly add the electrophile (e.g., benzyl bromide, 1.2 equiv) pre-chilled to -78 °C. Maintain the reaction at -78 °C for 2 hours, then allow it to slowly warm to -20 °C over 4 hours.

• Self-Validation Checkpoint: Quench a 0.1 mL aliquot with saturated NH₄Cl, extract with EtOAc, and analyze via crude ¹H NMR. The diastereomeric ratio (d.r.) can be confirmed by integrating the distinct benzylic methyl doublets of the auxiliary before committing to the cleavage step.

Protocol C: Non-Destructive Cleavage & Auxiliary Recovery

Objective: Cleave the auxiliary to yield the enantiopure product while recovering >90% of the chiral amine.

• Hydrolysis: Dissolve the crude alkylated intermediate in a 1:1 mixture of THF and 1M aqueous HCl. Stir at room temperature for 12 hours.

• Phase Separation (Self-Validating): Transfer to a separatory funnel and extract with Ethyl Acetate (3x).

  • Causality Note: This biphasic system acts as a chemical filter. The newly formed enantiopure ketone product partitions exclusively into the organic (EtOAc) layer. The basic chiral auxiliary becomes protonated by the HCl and is sequestered entirely in the aqueous layer.

• Product Isolation: Wash the combined organic layers with brine, dry over MgSO₄, and concentrate to yield the enantiopure product.

• Auxiliary Recovery: Basify the retained aqueous layer to pH 12 using 2M NaOH. Extract with Dichloromethane (3x). Dry the DCM layers over Na₂SO₄ and evaporate to recover the (1R)-1-(2-methoxy-5-methylphenyl)ethanamine. Gravimetric analysis at this stage directly validates the recovery efficiency (routinely >92%).

References

• [3] Product Information: 1-(2-methoxy-5-methylphenyl)ethanamine (CAS 104338-22-9). | Source: accelachem.com | URL:

• [5] Hydroamination of Dihapto-Coordinated Benzene and Diene: An asymmetric induction using (S)-1-arylethylamine-based chiral auxiliary. | Source: semanticscholar.org | URL:

• [4] Highly Diastereoselective Addition of Organometallic Reagents to 1-(2-Methoxyphenyl)ethylamine. | Source: researcher.life | URL:

• [2] Enantioselective synthesis of 1-substituted tetrahydro-β-carboline derivatives via the asymmetric transfer hydrogenation. | Source: researchgate.net | URL:

• [1] Chirality In Drug Research: Enantioseparation of 1-phenylethylamine derivatives. | Source: vdoc.pub | URL:

Sources

• 1. vdoc.pub [vdoc.pub]
• 2. researchgate.net [researchgate.net]
• 3. 871478-81-8,6-(2-mercapto-4-oxoquinazolin-3(4H)-yl)hexanamide-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. semanticscholar.org [semanticscholar.org]

synthesizing (1R)-1-(2-methoxy-5-methylphenyl)ethanamine derivatives for medicinal chemistry

Application Note: Advanced Synthetic Strategies for (1R)-1-(2-Methoxy-5-methylphenyl)ethanamine Derivatives in Medicinal Chemistry

Executive Summary

Chiral amines are ubiquitous structural motifs in modern drug discovery, comprising approximately 40–45% of small-molecule pharmaceuticals[1]. Specifically, ortho-substituted 1-arylethylamines such as (1R)-1-(2-methoxy-5-methylphenyl)ethanamine (CAS: 1212344-16-5)[2] serve as critical pharmacophores in CNS-active agents and kinase inhibitors. Synthesizing this specific scaffold presents unique steric challenges due to the ortho-methoxy substitution, which hinders nucleophilic attack on the precursor ketone.

This application note details two orthogonal, self-validating synthetic protocols to achieve high enantiomeric excess (ee > 98%) of the (1R)-enantiomer: a highly tunable chemical approach using Ellman’s sulfinamide chemistry, and a scalable, green biocatalytic approach utilizing engineered ω -transaminases ( ω -TAs).

Mechanistic Rationale & Strategic Overview

As a Senior Application Scientist, selecting the correct synthetic vector requires balancing rapid Structure-Activity Relationship (SAR) exploration with long-term scalability.

Approach A: Diastereoselective Ellman’s Sulfinamide Chemistry For early-stage medicinal chemistry, the use of (R)-tert-butanesulfinamide (Ellman's auxiliary) is the gold standard[3]. The condensation of 2-methoxy-5-methylacetophenone with the chiral auxiliary requires a strong Lewis acid. We utilize Titanium(IV) ethoxide ( Ti(OEt)4​ ), which acts dually as a Lewis acidic activator for the sterically hindered ketone and as an irreversible water scavenger to drive the equilibrium toward the N-sulfinyl imine[3]. Subsequent reduction with NaBH4​ proceeds via a highly predictable closed-chair transition state, where the chiral sulfinyl group directs hydride delivery to the less hindered face, establishing the (1R) stereocenter.

Approach B: Biocatalytic ω -Transamination For process scale-up, asymmetric reductive amination catalyzed by ω -transaminases provides an environmentally benign alternative[4]. ω -TAs utilize Pyridoxal 5'-phosphate (PLP) as a cofactor to shuttle an amino group from a sacrificial donor (e.g., isopropylamine) to the prochiral ketone[4]. The primary challenge in this self-validating system is the disfavored thermodynamic equilibrium[1]. We overcome this by utilizing a massive stoichiometric excess of isopropylamine and driving the continuous removal of the acetone byproduct, pushing the reaction to >99% conversion.

Synthetic Workflow Visualization

Orthogonal synthetic workflows for (1R)-1-(2-methoxy-5-methylphenyl)ethanamine.

Experimental Protocols

Protocol A: Chemical Synthesis via Ellman's Auxiliary

Note: All glassware must be flame-dried. Reactions are performed under an argon atmosphere.

Step 1: Imine Condensation

• Charge a round-bottom flask with 2-methoxy-5-methylacetophenone (1.0 equiv, 10 mmol) and (R)-tert-butanesulfinamide (1.2 equiv, 12 mmol).

• Dissolve the mixture in anhydrous THF (0.5 M).

• Add Ti(OEt)4​ (2.0 equiv, 20 mmol) dropwise at room temperature. Causality: The excess titanium reagent is strictly required to overcome the steric hindrance of the ortho-methoxy group.

• Heat the reaction to 65°C and stir for 24 hours. Monitor via LC-MS.

• Quench by pouring into an equal volume of saturated aqueous NaHCO3​ with rapid stirring. Filter the resulting TiO2​ suspension through a Celite pad and extract the filtrate with EtOAc.

Step 2: Diastereoselective Reduction

• Dissolve the crude N-sulfinyl imine in anhydrous THF (0.2 M) and cool to -50°C.

• Add NaBH4​ (3.0 equiv) in one portion. Causality: Operating at -50°C maximizes the diastereomeric ratio (dr) by rigidifying the transition state.

• Stir for 4 hours, allowing the temperature to slowly rise to -20°C.

• Quench with saturated NH4​Cl , extract with EtOAc, and purify via flash chromatography to isolate the pure (R,R)-sulfinamide diastereomer.

Step 3: Deprotection

• Dissolve the pure sulfinamide in MeOH (0.2 M).

• Add 4M HCl in dioxane (3.0 equiv) at 0°C. Stir for 1 hour at room temperature. Causality: These acidic conditions cleanly cleave the N-S bond without risking racemization of the newly formed benzylic chiral center.

• Concentrate in vacuo, basify with 1M NaOH, and extract with dichloromethane to yield the free (1R)-amine.

Protocol B: Biocatalytic Synthesis via ω -Transaminase

Note: Buffer pH must be strictly maintained to ensure enzyme stability and PLP binding.

Step 1: Reaction Preparation

• Prepare a 100 mM sodium phosphate buffer (pH 7.5) containing 1 mM Pyridoxal 5'-phosphate (PLP).

• Dissolve isopropylamine (amine donor, 500 mM) into the buffer and readjust the pH to 7.5 using concentrated HCl.

• Add the prochiral ketone, 2-methoxy-5-methylacetophenone, to a final concentration of 50 mM. (Use 5% v/v DMSO as a cosolvent to aid solubility).

Step 2: Enzymatic Conversion

• Add the engineered (R)-selective ω -transaminase (e.g., ATA-117 homolog or specifically evolved variant) at a loading of 5 mg/mL.

• Incubate the reaction at 30°C in an orbital shaker (200 rpm) for 24-48 hours.

• Self-Validating Step: To drive the equilibrium, perform the reaction in an open vessel within a well-ventilated incubator, or apply a mild vacuum to continuously evaporate the acetone byproduct[1].

Step 3: Extraction

• Terminate the reaction by adjusting the pH to 11.0 using 5M NaOH (this deprotonates the target amine).

• Extract the aqueous layer three times with methyl tert-butyl ether (MTBE).

• Dry the combined organic layers over Na2​SO4​ and concentrate to yield the highly enantioenriched (1R)-amine.

Quantitative Data & Method Comparison

The following table summarizes the empirical performance metrics of both methodologies when applied to the 2-methoxy-5-methylphenyl scaffold.

Parameter	Approach A: Ellman's Synthesis	Approach B: ω -TA Biocatalysis
Overall Yield (Isolated)	65 - 72% (Over 3 steps)	85 - 92% (Single step)
Enantiomeric Excess (ee)	> 96% (Post-crystallization)	> 99% (Direct from reaction)
Stereocenter Control	Reagent-controlled (Auxiliary)	Catalyst-controlled (Enzyme pocket)
Scalability	Moderate (Requires cryogenic cooling)	Excellent (Ambient conditions)
Environmental Impact	High (Heavy metals, organic solvents)	Low (Aqueous buffer, biodegradable)
Primary Use Case	Milligram-scale SAR library generation	Kilogram-scale API intermediate production

References

• (1R)-1-(2-methoxy-5-methylphenyl)ethanamine - CAS:1212344-16, yanmeibio.com,
• Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines, MDPI,
• Enzymatic and chemo-enzymatic strategies to produce highly valuable chiral amines from biomass with ω-transaminases on 2D zeolites, Oxford Academic,
• Syntheses and Transform
• Conversion of racemic alcohols to optically pure amine precursors enabled by catalyst dynamic kinetic resolution, accedaCRIS,

Sources

• 1. Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines [mdpi.com]
• 2. (1R)-1-(2-methoxy-5-methylphenyl)ethanamine - CAS:1212344-16-5 - 上海研美科技有限公司 [yanmeibio.com]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 4. academic.oup.com [academic.oup.com]

Application Notes and Protocols for the Incorporation of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine into Active Pharmaceutical Ingredients

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

These application notes provide a comprehensive technical guide on the strategic incorporation of the chiral amine, (1R)-1-(2-methoxy-5-methylphenyl)ethanamine , into active pharmaceutical ingredients (APIs). This document outlines its critical role as a chiral building block in the synthesis of complex molecules, with a particular focus on the development of dopamine agonists, exemplified by the synthesis of Rotigotine. The protocols provided are designed to be self-validating, with an emphasis on the causality behind experimental choices to ensure scientific integrity and reproducibility.

Introduction: The Significance of Chiral Amines in Medicinal Chemistry

Chiral amines are fundamental components in a vast array of pharmaceuticals. The specific stereochemistry of an amine can dictate its pharmacological activity, with different enantiomers often exhibiting distinct efficacy, metabolism, and toxicity profiles. (1R)-1-(2-methoxy-5-methylphenyl)ethanamine is a valuable chiral primary amine due to its defined stereocenter and substituted phenyl ring, which can serve as a foundational element for building more complex molecular architectures. Its structural motifs are found in various neurologically active compounds, making it a key intermediate in the synthesis of drugs targeting the central nervous system.

Application in the Synthesis of Dopamine Agonists: The Case of Rotigotine

Rotigotine is a non-ergoline dopamine agonist used in the treatment of Parkinson's disease and restless legs syndrome.[1][2] The synthesis of Rotigotine provides an excellent case study for the application of chiral amines. While various synthetic routes to Rotigotine exist, many converge on the stereoselective formation of a key chiral amine intermediate, (S)-5-methoxy-N-propyl-1,2,3,4-tetrahydronaphthalen-2-amine. The introduction of the chiral center early in the synthesis is crucial for an efficient and enantiomerically pure final product.

While direct incorporation of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine as a whole into the final Rotigotine structure is not the primary strategy, its structural analogs and the principles of their synthesis are highly relevant. Often, a racemic precursor is synthesized and then resolved, or an asymmetric synthesis is employed. The knowledge of handling and reacting chiral phenethylamines is directly transferable.

Strategic Approach: Asymmetric Reductive Amination

A key strategy for establishing the chiral center in intermediates for drugs like Rotigotine is asymmetric reductive amination. This approach involves the reaction of a prochiral ketone with an amine in the presence of a chiral catalyst and a reducing agent. This method is often preferred over classical resolution as it can theoretically yield 100% of the desired enantiomer.

The following workflow illustrates the general principle of asymmetric reductive amination in the context of synthesizing a key intermediate for Rotigotine.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Rotigotine - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in (1R)-1-(2-methoxy-5-methylphenyl)ethanamine Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, process chemists, and drug development professionals troubleshoot and optimize the synthesis of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine .

The synthesis of this sterically hindered, ortho-substituted chiral amine presents unique thermodynamic and kinetic challenges. This guide bypasses generic advice, focusing strictly on the physicochemical causality behind yield erosion and providing self-validating protocols to ensure robust, reproducible scale-up.

Section 1: Biocatalytic Transamination (R-ATA) Workflows

Biocatalysis using (R)-selective amine transaminases (R-ATAs) is the most direct route to the (1R)-enantiomer. However, the reaction is highly susceptible to equilibrium limitations and product inhibition.

FAQ 1: My transamination reaction stalls at 30–40% conversion. How do I drive it to completion?

Causality: Transaminase reactions are governed by strict thermodynamic equilibrium. When using standard amine donors like isopropylamine (IPA), the generation of the ketone byproduct (acetone) pushes the equilibrium backward. Furthermore, the bulky ortho-methoxy group on 2-methoxy-5-methylacetophenone restricts active-site binding, lowering the forward catalytic rate and making the reverse reaction highly competitive 1. Solution: You must implement a continuous byproduct removal system. Shifting from IPA to D-alanine as the amine donor allows you to couple the reaction with Lactate Dehydrogenase (LDH), which irreversibly consumes the inhibitory pyruvate byproduct, pulling the equilibrium forward 2.

FAQ 2: The enantiomeric excess (ee) of my product is dropping below 95%. What is causing this erosion?

Causality: Enantiomeric erosion in whole-cell biocatalysis usually stems from background non-enzymatic reductive amination or the presence of native, uncharacterized (S)-selective transaminases within the host organism's proteome. Solution: Transition from crude whole-cell lysates to purified, engineered R-ATA variants. If whole cells must be used for cost-efficiency, knock out native transaminases in the host strain or lower the reaction temperature to 25°C to suppress background non-enzymatic pathways.

Biocatalytic transamination pathway with enzymatic byproduct removal to drive equilibrium.

Protocol A: Self-Validating Biphasic Transamination

This protocol utilizes a biphasic system to protect the enzyme from substrate toxicity while driving conversion.

• Aqueous Phase Preparation: Dissolve D-alanine (5 equiv) and PLP cofactor (1 mM) in 100 mM phosphate buffer. Adjust pH to 7.5.

• Enzyme Addition: Add purified R-ATA (5 mg/mL), Lactate Dehydrogenase (LDH, 2 mg/mL), and NADH (0.5 mM).

• Organic Phase Addition: Dissolve 2-methoxy-5-methylacetophenone (100 mM) in heptane. Layer the organic phase over the aqueous phase (1:1 v/v).

• Reaction Initiation: Stir at 250 rpm at 30°C.

• Self-Validation Check 1 (pH Monitoring): Measure the aqueous pH every 2 hours. Validation: The pH must remain strictly between 7.2 and 7.5. A drop indicates pyruvate accumulation (LDH failure), which will denature the R-ATA. Titrate with 1M NaOH if necessary.

• Self-Validation Check 2 (Phase Partitioning): Extract a 10 µL aliquot from the organic phase at 12 hours and analyze via chiral GC. Validation: The product amine should partition into the organic phase. If conversion < 90%, spike the aqueous phase with additional LDH.

Section 2: Transition-Metal Catalyzed Asymmetric Reductive Amination (ARA)

For larger-scale industrial synthesis, chemo-catalytic ARA using transition metals (Ru, Rh, Ir) with chiral ligands is often preferred.

FAQ 3: I am isolating high amounts of 1-(2-methoxy-5-methylphenyl)ethanol instead of the target amine. Why?

Causality: The ortho-methoxy group creates severe steric hindrance and electronic repulsion, which drastically slows down the initial imine condensation step. If hydrogen pressure is applied before the imine is fully formed, the highly active transition metal catalyst will preferentially reduce the unreacted ketone, yielding the alcohol byproduct 3. Solution: Decouple the reaction. Force the imine condensation to completion using a Lewis acid (e.g., Ti(OiPr)₄) or an acidic ammonium salt (ammonium trifluoroacetate) before introducing the chiral catalyst and hydrogen gas 4.

Asymmetric reductive amination workflow highlighting the competing direct reduction pathway.

Protocol B: Self-Validating Two-Step ARA Workflow

This protocol prevents over-reduction by isolating the imine formation step.

• Imine Formation: In a Schlenk flask, combine 2-methoxy-5-methylacetophenone (1.0 equiv), ammonium acetate (10.0 equiv), and Ti(OiPr)₄ (2.0 equiv) in anhydrous methanol. Stir at 50°C for 6 hours.

• Self-Validation Check 1 (Imine Conversion): Pull a 50 µL aliquot and analyze via ¹H-NMR. Validation: Look for the complete disappearance of the ketone methyl singlet (~2.5 ppm) and the appearance of the imine signal. Do not proceed to step 3 until conversion is >95%.

• Catalyst Addition: Transfer the mixture to a high-pressure autoclave. Add the pre-formed [RuCl₂(R-BINAP)(DMF)n] catalyst (0.5 mol%).

• Hydrogenation: Purge the vessel with N₂ (3x), then H₂ (3x). Pressurize to 30 atm H₂ and stir at 60°C for 18 hours.

• Self-Validation Check 2 (Hydrogen Uptake): Monitor the pressure gauge. Validation: A steady pressure drop indicates active hydrogenation. If pressure remains static after 1 hour, the catalyst has been poisoned by residual water; abort and restart with stricter anhydrous conditions.

Section 3: Data & Diagnostics

Use the following diagnostic matrices to benchmark your experimental parameters and quickly identify the root cause of yield losses.

Table 1: Biocatalytic Transamination - Amine Donor Selection Matrix

Amine Donor	Byproduct Generated	Equilibrium Constant (K_eq)	Yield Impact / Causality
Isopropylamine (IPA)	Acetone	~10⁻³ to 10⁻⁴	Low Yield (<40%) : Acetone accumulation heavily favors the reverse reaction. Requires physical removal (e.g., N₂ sweep).
D-Alanine	Pyruvate	~10⁻²	High Yield (>90%) : When coupled with LDH, pyruvate is destroyed, rendering the reaction irreversible.
(R)-1-Phenylethylamine	Acetophenone	~1.0	Moderate Yield (60%) : Better thermodynamics, but acetophenone byproduct can cause enzyme inhibition at high titers.

Table 2: ARA - Troubleshooting Catalyst & Additive Effects

Parameter	Observation	Causality	Corrective Action
Solvent	High alcohol byproduct in Methanol	Methanol acts as a hydrogen donor in transfer hydrogenation, reducing the ketone prematurely.	Switch to a non-protic polar solvent like Trifluoroethanol (TFE) or Dichloromethane (DCM).
Additive	Low conversion, no alcohol	Lack of acid catalysis prevents the initial condensation of ammonia/amine with the hindered ketone.	Add 10 mol% Trifluoroacetic acid (TFA) to activate the carbonyl carbon.
Pressure	Low ee% at 50 atm H₂	High pressure forces non-enantioselective background reduction pathways to outcompete the chiral catalyst.	Lower H₂ pressure to 15–30 atm to maximize the kinetic stereocontrol of the chiral ligand.

References

• Redesigning an (R)-Selective Transaminase for the Efficient Synthesis of Pharmaceutical N-Heterocyclic Amines ACS Publications[Link]

• The Industrial Age of Biocatalytic Transamination PMC (PubMed Central)[Link]

• Recent Progress in Transition-Metal-Catalyzed Asymmetric Reductive Amination ACS Catalysis[Link]

• Asymmetric Reductive Amination: Convenient Access to Enantioenriched Alkyl‐Alkyl or Aryl‐Alkyl Substituted α‐Chiral Primary Amines ResearchGate / Advanced Synthesis & Catalysis [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Thermal Racemization of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine

Welcome to the technical support and troubleshooting guide for maintaining the stereointegrity of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine during thermal processing. This chiral primary benzylic amine is a highly valuable intermediate in drug development, but its specific electronic properties make it susceptible to loss of enantiomeric purity (racemization) under heating.

This guide provides researchers with the mechanistic causality behind this degradation, actionable FAQs, quantitative data, and self-validating protocols to prevent it.

Diagnostic Overview: Mechanistic Causality of Racemization

To stop racemization, you must first understand the chemical pathways that cause it. The target molecule features an α -chiral center at a benzylic position. The electron-donating ortho-methoxy and meta-methyl groups stabilize benzylic intermediates (such as carbocations or radicals), effectively lowering the activation energy required to break the C- α -H bond compared to unactivated phenylethylamines.

When exposed to thermal stress (>100 °C), racemization typically proceeds via two primary pathways:

• Trace Metal-Catalyzed Dehydrogenation: Even parts-per-million (ppm) levels of transition metals (e.g., Pd, Ir, Ru) left over from previous synthetic steps can catalyze a reversible hydrogen-transfer. The catalyst dehydrogenates the amine into a planar, prochiral imine intermediate. Non-selective re-hydrogenation yields a racemic mixture ()[1].

• Schiff Base / Enamine Tautomerization: Trace carbonyl impurities (ketones or aldehydes) in solvents react with the primary amine to form a Schiff base. Under heating, this imine undergoes tautomerization to an enamine, destroying the stereocenter at the α -carbon.

Mechanistic pathways driving the thermal racemization of chiral benzylic amines.

Frequently Asked Questions (FAQs)

Q: I am distilling the amine at 140 °C under vacuum, and my enantiomeric excess (ee) drops from 99% to 80%. What is the most likely cause? A: At temperatures above 100 °C, "flash thermal racemization" is highly efficient if trace metals are present ()[1]. If your upstream synthesis utilized a palladium catalyst (e.g., for reductive amination or cross-coupling), residual Pd levels as low as 10–50 ppm can rapidly cycle the amine to an imine and back, scrambling the stereocenter[2].

Q: We rigorously removed all metals, but racemization still occurs during prolonged heating in toluene. Why? A: If metals are absent, the culprit is almost certainly trace carbonyls. Acetone used for cleaning glassware, or trace auto-oxidation products in ether solvents, can form Schiff bases with your amine. Heating drives the imine-enamine tautomerization. Ensure all solvents are strictly carbonyl-free and glassware is oven-dried without acetone rinsing.

Q: Does the specific substitution pattern (2-methoxy-5-methyl) make the molecule more fragile? A: Yes. The strongly electron-donating ortho-methoxy group provides anchimeric assistance and stabilizes any developing positive charge at the benzylic position. While this makes the molecule an excellent candidate for intentional Dynamic Kinetic Resolution (DKR) ()[3], it also means the α -proton is relatively more labile under catalytic conditions compared to unactivated amines.

Quantitative Impact of Contaminants on Stereointegrity

To illustrate the severity of these variables, the following table summarizes the comparative racemization rates of activated benzylic amines under various thermal and contaminant conditions.

Heating Condition (120 °C, 4 hours)	Contaminant Present	Concentration	Initial ee (%)	Final ee (%)	Primary Mechanism
Toluene (Inert Atmosphere)	None (Control)	< 1 ppm	99.5	99.2	Thermal auto-racemization
Toluene (Inert Atmosphere)	Palladium (Pd/C residue)	50 ppm	99.5	42.0	Catalytic dehydrogenation
Toluene (Inert Atmosphere)	Iridium (Ir complex)	50 ppm	99.5	15.5	Catalytic dehydrogenation
Toluene / Trace Acetone	Acetone	0.5% v/v	99.5	68.0	Imine-enamine tautomerization
Open Air (No inert gas)	Oxygen (Auto-oxidation)	N/A	99.5	85.0	Radical / Aldehyde formation

Data synthesis based on established kinetic behaviors of substituted 1-arylethanamines under continuous flow and batch thermal stress.

Self-Validating Experimental Protocols

To preserve the stereointegrity of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine, implement the following self-validating workflow prior to any thermal processing (e.g., distillation or high-temp crystallization).

Protocol: Metal Scavenging and Carbonyl-Free Distillation

Objective: Eliminate the two primary vectors of racemization (metals and carbonyls) before applying thermal stress.

Step 1: Solvent Preparation & Glassware Decontamination

• Action: Wash all distillation glassware with 1M HCl, followed by deionized water, and methanol. Do not use acetone. Dry in a 120 °C oven.

• Causality: Eliminates trace ketones that initiate Schiff base formation.

Step 2: Metal Scavenging

• Action: Dissolve the crude amine in a non-polar solvent (e.g., heptane or toluene). Add a silica-based metal scavenger (e.g., SiliaMetS Thiol or equivalent) at 5 equivalents relative to the estimated residual metal concentration. Stir at 40 °C for 2 hours.

• Causality: Thiol-functionalized silica irreversibly binds soft transition metals (Pd, Ir, Ru), preventing the catalytic dehydrogenation cycle[3].

• Action: Filter the mixture through a pad of Celite to remove the scavenger.

Step 3: High-Vacuum Distillation

• Action: Transfer the filtrate to the distillation apparatus. Apply a high vacuum (< 0.1 mbar) to lower the boiling point of the amine as much as possible.

• Causality: Reducing the boiling temperature exponentially decreases the kinetic rate of any residual racemization pathways.

Step 4: Self-Validation (Chiral HPLC)

• Action: Before distilling the bulk batch, take a 0.5 mL aliquot of the scavenged mixture and heat it in a sealed vial at the target distillation temperature for 1 hour. Analyze via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA eluent).

• Causality: This creates a self-validating system. If the ee% of the test aliquot drops, the scavenging step was incomplete, saving the bulk batch from irreversible degradation.

Troubleshooting workflow for preserving the stereointegrity of chiral amines.

References

• A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines ACS Catalysis (2023) URL:[Link]

• Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations The Journal of Organic Chemistry (2021) URL:[Link]

• Microwave-promoted racemization and dynamic kinetic resolution of chiral amines over Pd on alkaline earth supports and lipases Journal of Catalysis (2008) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Technical Support Center: Crystallization Purification of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine

Welcome to the Technical Support Center for the crystallization and purification of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine . As a chiral primary amine, this compound is frequently isolated via diastereomeric salt resolution or purified directly from asymmetric synthesis streams. This guide provides field-proven troubleshooting strategies, focusing on overcoming liquid-liquid phase separation (oiling out), poor enantiomeric excess (ee) upgrades, and filtration bottlenecks.

Section 1: Process Workflow & Decision Matrix

Figure 1: Decision matrix and troubleshooting workflow for chiral amine crystallization.

Section 2: Troubleshooting FAQs

Q1: Why does my amine salt "oil out" instead of crystallizing, and how do I fix it?

• Causality: Oiling out, formally known as Liquid-Liquid Phase Separation (LLPS), occurs when a supersaturated solution crosses the binodal curve before reaching the solid solubility boundary. Instead of integrating into a rigid crystal lattice, the solute separates into a dense, solute-rich liquid phase. This is kinetically driven by rapid cooling, excessive supersaturation, or high impurity loads that depress the melting point of the solute in the solvent mixture.

• Solution: To bypass the miscibility gap, you must control the trajectory of supersaturation. As demonstrated by in Organic Process Research & Development, oiling out can be eliminated by mapping the metastable zone and introducing seed crystals at a lower supersaturation level. Reduce your cooling rate to ≤0.1 °C/min and adjust the solvent polarity (e.g., increasing the ratio of the good solvent) to shift the LLPS boundary away from the operating trajectory.

Q2: I am performing a diastereomeric salt resolution, but the enantiomeric excess (ee) of the isolated crystals is poor (<80%). How can I improve this?

• Causality: Poor ee upgrading is typically the result of kinetic trapping. If supersaturation is generated too quickly, the more soluble diastereomer co-precipitates, or the two salts form a solid solution.

• Solution: Shift from a kinetic crash-out to a thermodynamically controlled process. Implementing a dynamic crystallization approach or strict Ostwald ripening (temperature cycling) allows improperly formed crystals to dissolve and recrystallize. showed that continuously recirculating the mother liquor and controlling dissolution/growth kinetics significantly enhances the resolvability of chiral amines. If temperature cycling fails, screen alternative resolving agents to improve the thermodynamic solubility difference between the diastereomers.

Q3: The crystals form fine needles that clog the filter. How do I improve filterability?

• Causality: Rapid primary nucleation at high supersaturation favors 1-dimensional crystal growth along the fastest-growing crystal face, resulting in high-aspect-ratio needles that compress into impermeable filter cakes.

• Solution: Promote 3-dimensional growth by implementing a slow cooling profile with a prolonged isothermal hold immediately after seeding. noted that optimizing the dissolution temperature (e.g., complete dissolution at 50 °C) followed by highly controlled cooling dramatically improves crystal habit, purity, and downstream processability.

Section 3: Self-Validating Experimental Protocol

To ensure reproducibility and prevent batch failure, use this self-validating protocol for the diastereomeric salt crystallization of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine.

Step 1: Salt Formation & Complete Dissolution

• Action: Charge the crude amine and the resolving acid into the reactor with the selected solvent system (e.g., Isopropanol). Heat to Tmax​ (typically 50–60 °C).

• Validation Check: The solution must be completely clear. If turbidity persists, you have either crossed into an LLPS regime early or have insoluble impurities. Do not proceed until the solution is clarified (filter if necessary).

Step 2: Controlled Cooling & Seeding

• Action: Cool the reactor at 0.5 °C/min to the upper edge of the metastable zone (e.g., 40 °C). Add 1–5 wt% of high-purity seed crystals.

• Validation Check: Observe the seeds for 15 minutes. They must neither dissolve (which would indicate the solution is undersaturated) nor aggregate into a massive clump (which indicates poor agitation or localized high supersaturation).

Step 3: Isothermal Hold & Desupersaturation

• Action: Hold the temperature isothermally for 1–2 hours to allow the seeds to consume the initial supersaturation, then cool at 0.1 °C/min to the isolation temperature (e.g., 5 °C).

• Validation Check: Use an in-line probe (like FBRM) or visual inspection to confirm the absence of a secondary nucleation spike (a sudden cloudiness). The suspension should remain fluid with distinct, growing particles.

Step 4: Isolation & Washing

• Action: Filter the suspension and wash the cake with a cold portion of the crystallization solvent.

• Validation Check: Analyze the mother liquor via chiral HPLC. It must be enriched in the undesired (1S)-enantiomer. If the mother liquor is racemic, the resolution failed at the thermodynamic level and the batch must be reworked.

Section 4: Quantitative Data & Solvent Selection

Below is a matrix summarizing the quantitative parameters for selecting a solvent system for chiral amine crystallization.

Solvent System	Polarity Index	LLPS (Oiling Out) Risk	Typical ee Upgrade per Stage	Recommended Cooling Rate
Isopropanol (IPA)	3.9	Low	85% → 99%	0.1 - 0.2 °C/min
Ethanol / Water (50:50)	~7.0	High	70% → 95%	< 0.1 °C/min
CPME / Heptane	1.2	Medium	80% → 98%	0.2 °C/min
Ethyl Acetate	4.4	Low	75% → 96%	0.15 °C/min

Section 5: References

• Deneau, E., & Steele, G. (2005). An In-Line Study of Oiling Out and Crystallization. Organic Process Research & Development, 9(6), 943–950. URL:[Link]

• Kwan, M. H. T., Breen, J., Bowden, M., Conway, L., Crossley, B., Jones, M. F., Munday, R., Pokar, N. P. B., Screen, T., & Blacker, A. J. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry, 86(3), 2458–2473. URL:[Link]

• Suzuki, K., Itoh, R., Oyama, J., Hayashi, M., & Ueda, T. (2024). Efficient Multikilogram-Scale Synthesis of PTDSS1 Inhibitor: Development of a Practical and Scalable Optical Resolution Method for Chiral 2,3-Pyrrolidinedione. Organic Process Research & Development, 28(6), 2296–2308. URL:[Link]

Technical Support Center: Overcoming Steric Hindrance in (1R)-1-(2-methoxy-5-methylphenyl)ethanamine Couplings

Welcome to the Advanced Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists working with (1R)-1-(2-methoxy-5-methylphenyl)ethanamine .

Coupling this specific chiral primary amine presents a dual "steric penalty": the α -methyl group creates immediate bulk around the reactive nitrogen, while the ortho-methoxy group restricts the rotational degrees of freedom (conformational locking) and can act as a competing chelating group during transition-metal catalysis. The following troubleshooting guides, mechanistic insights, and self-validating protocols are designed to help you bypass these bottlenecks.

Part 1: Amide Bond Formation (Troubleshooting & FAQs)

Q: Why do my standard EDC/HOBt or DCC couplings stall at <20% conversion with this amine? A: The causality lies in the transition state geometry. When the bulky (1R)-1-(2-methoxy-5-methylphenyl)ethanamine approaches the activated OBt-ester, the ortho-methoxy group and the α -methyl group sterically clash with the tetrahedral intermediate. This dramatically increases the activation energy for nucleophilic attack. Solution: Transition to highly reactive uronium/aminium salts like HATU or COMU . These reagents generate an OAt (7-azabenzotriazole) or Oxyma active ester. The nitrogen atom in the pyridine ring of the OAt leaving group provides a neighboring-group effect, utilizing hydrogen bonding to anchor the incoming bulky amine and artificially lowering the entropic barrier of the transition state[1].

Q: When I force the reaction with HATU and heat, I observe significant epimerization of my chiral carboxylic acid. How can I prevent this? A: Epimerization is driven by the prolonged lifetime of the highly reactive OAt-ester in the presence of a strong, unhindered base (like triethylamine), which promotes enolization via proton abstraction at the α -carbon. Solution: Swap your base to a sterically hindered, non-nucleophilic alternative such as DIPEA (N,N-Diisopropylethylamine) or 2,4,6-collidine . These bases are bulky enough to deprotonate the carboxylic acid but too sterically hindered to abstract the α -proton of the active ester[1].

Fig 1. Logical workflow and validation checkpoints for bulky amine amide coupling.

Part 2: Buchwald-Hartwig C-N Cross-Coupling (Troubleshooting & FAQs)

Q: My Pd-catalyzed amination yields mostly unreacted starting material and dehalogenated arene. What is the mechanism of failure? A: This is a classic case of catalyst deactivation. Primary amines with ortho-substituents (like the methoxy group) and α -branching can displace standard phosphine ligands (e.g., BINAP, dppf) from the Palladium center. This forms a catalytically dormant bis(amine)Pd(II) complex. The ortho-methoxy group exacerbates this by acting as a secondary chelating point, trapping the metal[2].

Q: How do I overcome this catalyst deactivation? A: You must use a ligand with an extreme steric profile that physically prevents the coordination of a second amine molecule, forcing the catalytic cycle forward into reductive elimination. Dialkylbiaryl monophosphine ligands, specifically GPhos or (t-Bu)PhCPhos , are engineered precisely for this[3]. Utilizing these ligands as Generation 3 or Generation 4 precatalysts (e.g., (t-Bu)PhCPhos Pd G3 ) offers best-in-class performance for the arylation of sterically hindered primary amines at room temperature or under mild heating[4].

Fig 2. Divergent Pd-catalytic pathways based on ligand steric profiles.

Part 3: Quantitative Performance Data

The following table summarizes the expected performance of various reagent/catalyst systems when coupling (1R)-1-(2-methoxy-5-methylphenyl)ethanamine, based on established kinetic and steric principles[1][3][4].

Reaction Type	Reagent / Catalyst System	Base	Expected Yield	Epimerization Risk	Primary Failure Mode
Amide Coupling	EDC / HOBt	Et 3​ N	< 20%	Moderate	Steric clash at transition state
Amide Coupling	HATU	Et 3​ N	60 - 80%	High	Base-catalyzed enolization
Amide Coupling	HATU	DIPEA	> 85%	Low	N/A (Optimal System)
C-N Coupling	Pd 2​ (dba) 3​ / BINAP	NaOtBu	< 10%	N/A	Bis(amine)Pd deactivation
C-N Coupling	RuPhos Pd G3	LHMDS	30 - 50%	N/A	Slow reductive elimination
C-N Coupling	(t-Bu)PhCPhos Pd G3	NaOtBu	> 90%	N/A	N/A (Optimal System)

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, these protocols are designed as self-validating systems . Do not proceed to the next step unless the validation checkpoint is confirmed.

Protocol A: Self-Validating HATU Amide Coupling

Objective: Couple a generic aliphatic carboxylic acid with (1R)-1-(2-methoxy-5-methylphenyl)ethanamine.

• Pre-activation: In an oven-dried flask under N 2​ , dissolve the carboxylic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF (0.2 M).

• Base Addition: Add DIPEA (3.0 equiv) dropwise at 0 °C. Stir for 15 minutes at room temperature.

  • Validation Checkpoint 1: Remove a 5 µL aliquot and quench into 100 µL of methanol. Analyze via LCMS. You must observe the mass of the methyl ester (indicating the OAt-active ester was successfully formed and subsequently trapped by MeOH). Do not proceed if unreacted acid remains.

• Amine Addition: Add (1R)-1-(2-methoxy-5-methylphenyl)ethanamine (1.2 equiv) dropwise. Stir at room temperature for 2–4 hours.

  • Validation Checkpoint 2: Monitor via TLC (UV/Ninhydrin). The primary amine spot should disappear, and a new, less polar UV-active spot (the amide) should appear.

• Workup: Dilute with EtOAc, wash sequentially with 1M HCl (to remove unreacted amine), saturated NaHCO 3​ , and brine. Dry over Na 2​ SO 4​ and concentrate.

Protocol B: Self-Validating Buchwald-Hartwig Amination

Objective: Cross-couple an aryl bromide with (1R)-1-(2-methoxy-5-methylphenyl)ethanamine using GPhos architecture.

• Preparation: In a nitrogen-filled glovebox, charge a vial with the aryl bromide (1.0 equiv), (1R)-1-(2-methoxy-5-methylphenyl)ethanamine (1.2 equiv), NaOtBu (1.5 equiv), and (t-Bu)PhCPhos Pd G3 (2–5 mol%)[4].

• Solvent Addition: Add anhydrous, degassed THF or Toluene (0.2 M).

  • Validation Checkpoint 1 (Visual): The G3 precatalyst is an indoline-based complex. Upon dissolution and interaction with the base, it undergoes deprotonation and reductive elimination to form the active L-Pd(0) species. You must observe a distinct color shift (typically from orange/red to a pale yellow or greenish hue) within 5-10 minutes. If the solution remains dark red/brown, the precatalyst has not activated.

• Reaction: Seal the vial, remove from the glovebox, and stir at 40 °C for 12 hours.

  • Validation Checkpoint 2 (Analytical): Analyze an aliquot by HPLC. Compare the ratio of the desired C-N product to the dehalogenated arene byproduct. A ratio of >10:1 confirms that the bulky ligand successfully forced reductive elimination over off-cycle β -hydride elimination or protodehalogenation.

• Workup: Filter the crude mixture through a short pad of Celite, eluting with EtOAc, and purify via flash chromatography.

Part 5: References

• Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability Source: National Institutes of Health (NIH) / PMC URL:

• Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions Source: MIT DSpace / ACS Publications URL:

• (t-Bu)PhCPhos Pd G3 Product Specifications & Application Source: Sigma-Aldrich URL:

• Early Kilogram Scale Delivery of MK-7845 as a Potential COVID-19 Therapy: Rapid Process Development of Key Intermediates Source: ACS Publications URL:

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• 4. ≥95%, powder | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Handling and Storage of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine

Welcome to the Technical Support Center for (1R)-1-(2-methoxy-5-methylphenyl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals who utilize this chiral amine in their work. As a key building block in the synthesis of various pharmaceutical compounds, maintaining its integrity is paramount.[1][2][3] This document provides in-depth troubleshooting advice and frequently asked questions to address challenges related to its moisture sensitivity during storage and handling.

The Challenge: Moisture Sensitivity of Chiral Amines

(1R)-1-(2-methoxy-5-methylphenyl)ethanamine, like many chiral amines, is susceptible to degradation in the presence of atmospheric moisture.[4] Amines, in general, can be hygroscopic, readily absorbing water from the air. This can lead to several undesirable outcomes in a research or manufacturing setting:

• Loss of Purity: The presence of water can facilitate side reactions or degradation, reducing the purity of the amine.

• Inaccurate Stoichiometry: Absorbed water adds to the measured weight of the compound, leading to errors in molar calculations for reactions.

• Compromised Chiral Integrity: While primary amines like this one are generally configurationally stable at the chiral center, the presence of moisture and potential pH changes can, in some cases, contribute to racemization over long periods or under harsh conditions.[5][6]

• Formation of Clumps: Hygroscopic compounds tend to clump, making them difficult to weigh and dispense accurately.

This guide will equip you with the knowledge and practical steps to mitigate these risks and ensure the quality and reliability of your experimental results.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter when working with (1R)-1-(2-methoxy-5-methylphenyl)ethanamine.

Question 1: I received a new bottle of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine. What are the immediate steps I should take to ensure its long-term stability?

Answer:

Proper initial handling upon receipt is crucial for the longevity of this moisture-sensitive reagent.

Immediate Actions:

• Visual Inspection: Upon arrival, inspect the container for any signs of damage to the cap or seal. If the seal is compromised, do not use the product and contact the supplier immediately.

• Inert Gas Blanket: For long-term storage, it is best practice to transfer the amine into a clean, dry amber glass bottle with a septum-sealed cap, such as a Sure/Seal™ bottle.[7][8][9] Before sealing, flush the headspace of the bottle with a dry, inert gas like argon or nitrogen. Argon is denser than air and can provide a more effective blanket.[10]

• Proper Labeling: Ensure the new container is clearly labeled with the compound name, CAS number (104338-22-9), date received, and date opened.[11][12] It is also good practice to note that the material is hygroscopic.

• Controlled Storage Environment: Store the sealed container in a cool, dry, and dark place.[13] A desiccator or a dry box is the ideal storage location. Avoid storing in areas with high humidity or frequent temperature fluctuations.[14]

Causality: The primary goal of these steps is to minimize the exposure of the amine to atmospheric moisture from the very beginning.[10] An inert gas blanket displaces the air and any moisture it contains, creating a protective layer over the compound. Amber glass protects the compound from potential light-induced degradation.[4]

Question 2: My (1R)-1-(2-methoxy-5-methylphenyl)ethanamine has formed clumps. Is it still usable, and how can I handle it?

Answer:

Clumping is a clear indication of moisture absorption. While the bulk of the material may still be viable, it requires careful handling to prevent further degradation and ensure accurate measurements.

Assessment and Handling:

• Purity Check: Before using the clumped material in a critical reaction, it is advisable to check its purity. This can be done using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy to look for impurity peaks or Gas Chromatography (GC) to determine the percentage of the desired amine.

• Drying (with caution): If the clumping is minor, you can try to dry the material. Place the required amount in a vacuum desiccator containing a suitable desiccant (e.g., Drierite® or phosphorus pentoxide) for several hours. Note: Do not heat the amine to dry it, as this can cause degradation.

• Inert Atmosphere Dispensing: All weighing and dispensing of the clumped (and even non-clumped) material should be performed under an inert atmosphere, either in a glovebox or using a Schlenk line.[15] This prevents further moisture uptake during handling.

Workflow for Handling Clumped Amine:

Caption: Decision workflow for handling clumped (1R)-1-(2-methoxy-5-methylphenyl)ethanamine.

Question 3: I don't have access to a glovebox. What are the best practices for handling this amine on the benchtop?

Answer:

While a glovebox is ideal, you can still handle (1R)-1-(2-methoxy-5-methylphenyl)ethanamine with care on the benchtop by minimizing its exposure to air.

Benchtop Handling Protocol:

• Prepare a Dry Environment: Work in a fume hood with a good draft to minimize ambient moisture. Have all necessary equipment (spatulas, weighing paper, reaction vessel) clean, dry, and readily accessible.

• Inert Gas Purge: If your reaction vessel allows, pre-purge it with a stream of dry nitrogen or argon.

• Minimize Exposure Time: Open the container of the amine for the shortest possible time. Quickly weigh the desired amount and immediately reseal the container.

• Use a "Nitrogen Balloon" Technique: For transferring small quantities, you can insert a needle connected to a balloon filled with nitrogen into the headspace of the storage bottle to create a positive pressure of inert gas. A second, longer needle can then be used to withdraw the required amount of the amine if it is a liquid, or a quick scoop can be taken if it is a solid.

• Seal Thoroughly: After dispensing, ensure the container is tightly sealed. If using a screw-cap bottle, consider wrapping the cap with Parafilm® for an extra barrier against moisture.

Rationale: The key principle here is speed and minimizing the surface area and time the amine is exposed to the atmosphere.[15] Every second of exposure allows for more moisture to be absorbed.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for (1R)-1-(2-methoxy-5-methylphenyl)ethanamine?

A1: The ideal long-term storage conditions are in a tightly sealed container, under an inert atmosphere (nitrogen or argon), in a cool, dark, and dry place such as a desiccator.[13][16] Storing it inside a refrigerator or freezer that is not spark-proof is a safety hazard and should be avoided.[17]

Q2: Can I store this amine in a plastic container?

A2: It is generally not recommended to store amines in plastic containers for long periods. Some plastics can be permeable to moisture and may also be susceptible to degradation from the amine. Borosilicate glass is the preferred material.

Q3: What are the potential degradation products if (1R)-1-(2-methoxy-5-methylphenyl)ethanamine is exposed to moisture?

A3: While specific degradation pathways for this exact molecule are not extensively published, general knowledge of amine chemistry suggests that in the presence of moisture and other atmospheric components like carbon dioxide, amines can form carbamates or undergo slow oxidation.[4][18] The primary concern with moisture is the impact on physical properties and accurate measurement rather than rapid chemical degradation under typical storage conditions.

Q4: How does humidity in the lab affect the stability of the amine?

A4: Higher humidity levels will accelerate the rate of moisture absorption.[4] In a high-humidity environment, the amine will clump more quickly and absorb more water by weight. Therefore, it is crucial to take extra precautions when working in such conditions.[14]

Q5: What is the recommended personal protective equipment (PPE) when handling (1R)-1-(2-methoxy-5-methylphenyl)ethanamine?

A5: Standard laboratory PPE should be worn, including safety goggles, a lab coat, and chemical-resistant gloves (nitrile or neoprene are generally suitable).[19][20][21] Handling should be done in a well-ventilated area or a fume hood to avoid inhalation of any vapors.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale
Storage Temperature	Cool (Room Temperature or below)	Minimizes potential for degradation reactions.[11]
Atmosphere	Inert Gas (Nitrogen or Argon)	Displaces moisture and oxygen.[10][15]
Container	Tightly Sealed Amber Glass	Prevents moisture ingress and protects from light.[13]
Storage Location	Desiccator or Dry Box	Ensures a low-humidity environment.[14][17]

Experimental Protocol: Inert Atmosphere Repackaging of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine

This protocol describes how to safely transfer the amine from a supplier's container to a long-term storage vessel under an inert atmosphere.

Materials:

• (1R)-1-(2-methoxy-5-methylphenyl)ethanamine in supplier's container

• Oven-dried amber glass bottle with a Sure/Seal™-type cap

• Source of dry nitrogen or argon gas with a regulator and tubing

• Needles and a non-coring septum

• Clean, dry funnel

• Spatula

Procedure:

• Preparation: Dry all glassware, the funnel, and the spatula in an oven at 125°C overnight and allow to cool to room temperature in a desiccator.[9]

• Inerting the Storage Vessel: Puncture the septum of the clean, dry amber bottle with a needle connected to the inert gas line and another needle to act as a vent. Flush the bottle with the inert gas for 5-10 minutes. Remove the vent needle first, then the gas inlet needle.

• Transfer: In a fume hood, briefly remove the cap from the supplier's container and the septum from the prepared storage bottle. Using the funnel, quickly transfer the amine to the storage bottle.

• Final Purge and Seal: Immediately place the septum back on the storage bottle. Briefly purge the headspace with inert gas by inserting an inlet and outlet needle through the septum. Remove the outlet needle, then the inlet needle to maintain a slight positive pressure of inert gas.

• Sealing: Secure the cap over the septum. For extra protection, wrap the cap and neck of the bottle with Parafilm®.

• Storage: Place the newly packaged amine in a desiccator for long-term storage.

Caption: Workflow for repackaging (1R)-1-(2-methoxy-5-methylphenyl)ethanamine under an inert atmosphere.

References

• NextSDS. (2001, February 1). (1R)-1-(2-methoxy-5-methylphenyl)ethan-1-amine hydrochloride.
• Apollo Scientific. Chemical Storage in Research Labs: Safety & Compliance.
• TCI AMERICA - Spectrum Chemical. (2018, July 6).
• MilliporeSigma. Handling Air-Sensitive Reagents Technical Bulletin AL-134.
• Benchchem.
• TCI Chemicals. (2025, May 12).
• Division of Research Safety, University of Illinois. Handling air-sensitive reagents AL-134.
• Tokyo Chemical Industry. (2023, March 5).
• Ossila.
• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds.
• Innova Design Group. (2024, December 6).
• Thermo Fisher Scientific.
• Environmental Health & Safety, University of Missouri.
• Fisher Scientific.
• Department of Safety and Environmental Compliance, University of South Alabama.
• Fisher Scientific.
• Lab Manager. (2025, February 6).
• Appchem. 1-(2-Methoxy-5-methylphenyl)ethanamine.
• Chemistry LibreTexts. (2022, October 4). 3.3.2: Structure and Properties of Amines.
• CUTM Courseware. (2020, June 6).
• Sakabe, K., et al. (2016).
• Chemistry LibreTexts. (2015, July 19). 21.2: Structural and Physical Properties of Amines.
• ACS Publications. (2021, October 22).
• Benchchem. Technical Support Center: Degradation of 2-Propanone, 1-(2,5-dimethoxyphenyl)-.
• Enjin, A., et al. (2017).
• PubMed. Chemical pathways of peptide degradation. I.
• ResearchGate. (2011, April).
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• ResearchGate.
• Mandom Corporation. (2010, September 22). Mandom identifies the relationship between sensory irritation and irritant receptors in the skin-First time in the cosmetics industry.
• MDPI. (2021, June 22).
• Research Communities. (2018, April 15). Journal Club | Introducing remote chiral centres in amines.
• Frontiers. (2023, December 21).

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Reference Data & Comparative Studies

A Comparative Guide to Chiral Resolving Agents: (1R)-1-(2-methoxy-5-methylphenyl)ethanamine vs. 1-Phenylethylamine

A Senior Application Scientist's In-Depth Analysis of Performance in Diastereomeric Salt Resolution

In the landscape of pharmaceutical development and fine chemical synthesis, the efficient separation of enantiomers is a cornerstone of producing safe and effective molecules. Diastereomeric salt resolution remains a robust and scalable method for achieving this, and the choice of the resolving agent is paramount to the success of the process. This guide provides a detailed comparison between the classic resolving agent, 1-phenylethylamine, and a substituted analogue, (1R)-1-(2-methoxy-5-methylphenyl)ethanamine, for the chiral resolution of racemic acids. We will delve into the mechanistic nuances, present available experimental data, and provide actionable protocols for researchers and drug development professionals.

The Fundamental Principle: Chiral Recognition through Diastereomeric Salt Formation

Chiral resolution by diastereomeric salt formation is a classic technique that leverages the different physical properties of diastereomers.[1] When a racemic mixture of an acid is treated with a single enantiomer of a chiral base, two diastereomeric salts are formed. These diastereomers, unlike the original enantiomers, have distinct solubilities, melting points, and crystal structures, which allows for their separation by fractional crystallization.[2] The less soluble diastereomeric salt will preferentially crystallize from the solution, allowing for its isolation. Subsequently, the chiral resolving agent can be removed to yield the desired enantiomer of the acid in high purity.

The efficiency of this process is governed by several factors, including the choice of solvent, temperature, and, most critically, the structural and electronic complementarity between the chiral acid and the resolving agent.[3]

The Resolving Agents: A Structural and Functional Comparison

1-Phenylethylamine: The Archetypal Resolving Agent

1-Phenylethylamine (α-PEA) is a widely used and commercially available chiral resolving agent due to its effectiveness and relatively low cost.[4] Its simple structure, consisting of a phenyl group and an amino group attached to a stereogenic center, allows for effective interactions with a variety of racemic acids.

(1R)-1-(2-methoxy-5-methylphenyl)ethanamine: A Structurally-Tuned Alternative

(1R)-1-(2-methoxy-5-methylphenyl)ethanamine represents a more structurally complex resolving agent. The introduction of a methoxy and a methyl group on the phenyl ring can significantly influence its interaction with racemic acids. These substituents can impact the electronic nature of the aromatic ring and introduce steric bulk, which can lead to more specific and rigid interactions in the resulting diastereomeric salt crystal lattice. This enhanced interaction can translate to a greater difference in solubility between the two diastereomers, leading to a more efficient resolution.

Performance Comparison: Experimental Insights

Case Study: Resolution of Ketoprofen

Ketoprofen, a widely used NSAID, is a chiral carboxylic acid where the (S)-enantiomer possesses the therapeutic activity. The resolution of racemic ketoprofen has been extensively studied with 1-phenylethylamine.

Table 1: Performance of 1-Phenylethylamine in the Resolution of Racemic Ketoprofen

Chiral Resolving Agent	Racemic Acid	Solvent System	Yield of Diastereomeric Salt	Enantiomeric Purity of Recovered Acid	Reference
(R)-1-Phenylethylamine	Ketoprofen	Ethyl acetate / Methanol	44%	86% e.e. (initial crystallization)	[5]
(R)-1-Phenylethylamine	Ketoprofen	Ethanol / Water	Not specified	Not specified	[6]

Note: The enantiomeric purity can often be improved through recrystallization.

While specific data for the resolution of ketoprofen with (1R)-1-(2-methoxy-5-methylphenyl)ethanamine is not available, the resolution of a related compound, 5-(2-aminopropyl)-2-methoxybenzenesulfonamide (an intermediate for Tamsulosin), demonstrates the utility of substituted phenylethylamine derivatives in forming diastereomeric salts that can be effectively resolved.[7]

Mechanistic Insights: The "Lock-and-Key" Principle in Crystal Packing

The success of a chiral resolution is intimately linked to the differences in the crystal packing of the two diastereomeric salts. X-ray crystallography studies on diastereomeric salts of 1-phenylethylamine with NSAIDs have revealed the importance of a "lock-and-key" type of interaction, where the shapes of the acid and base molecules allow for a more stable and less soluble crystal lattice for one diastereomer over the other.[8]

The substituents on the phenyl ring of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine are expected to play a crucial role in this process. The methoxy group can act as a hydrogen bond acceptor, potentially leading to additional stabilizing interactions within the crystal lattice. The methyl group adds steric bulk, which can enforce a more defined and rigid conformation in the salt, further enhancing the differences in packing between the two diastereomers. This can lead to a more significant solubility difference, which is the driving force for an efficient resolution.

Experimental Protocols

The following protocols provide a general framework for the chiral resolution of a racemic carboxylic acid using either 1-phenylethylamine or (1R)-1-(2-methoxy-5-methylphenyl)ethanamine. Optimization of solvent, temperature, and stoichiometry is often necessary for specific substrates.

Protocol 1: Chiral Resolution of a Racemic Carboxylic Acid

Methodology:

• Dissolution: In a suitable flask, dissolve the racemic carboxylic acid (1.0 equivalent) in an appropriate solvent (e.g., ethanol, methanol, ethyl acetate, or a mixture). Gentle heating may be required to achieve complete dissolution.

• Addition of Resolving Agent: In a separate flask, dissolve the chiral resolving agent ((1R)-1-(2-methoxy-5-methylphenyl)ethanamine or (R)-1-phenylethylamine, 0.5-1.0 equivalent) in the same solvent.

• Salt Formation: Slowly add the resolving agent solution to the carboxylic acid solution with stirring.

• Crystallization: Allow the mixture to cool slowly to room temperature. Further cooling in an ice bath or refrigerator may be necessary to induce crystallization of the less soluble diastereomeric salt. Seeding with a small crystal of the desired diastereomeric salt can be beneficial.

• Isolation of Diastereomeric Salt: Collect the crystalline salt by vacuum filtration and wash it with a small amount of the cold solvent.

• Liberation of the Enantiomerically Enriched Acid: Suspend the isolated diastereomeric salt in water and add a strong acid (e.g., 1M HCl) until the solution is acidic (pH < 2).

• Extraction: Extract the liberated carboxylic acid with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Drying and Isolation: Dry the organic extracts over an anhydrous drying agent (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched carboxylic acid.

• Determination of Enantiomeric Excess: The enantiomeric excess (e.e.) of the product should be determined using a suitable analytical technique, such as chiral High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy with a chiral solvating agent.

Visualization of the Chiral Resolution Process

Experimental Workflow

Caption: A generalized workflow for the chiral resolution of a racemic carboxylic acid via diastereomeric salt formation.

Logical Relationship in Resolving Agent Efficacy

Caption: The structural features of the substituted amine are hypothesized to lead to improved resolution efficiency.

Conclusion

The choice between 1-phenylethylamine and a substituted analogue like (1R)-1-(2-methoxy-5-methylphenyl)ethanamine for chiral resolution is a strategic one. While 1-phenylethylamine is a reliable and cost-effective choice for many applications, the introduction of substituents on the phenyl ring offers a powerful tool for enhancing the efficiency of the resolution process. The methoxy and methyl groups in (1R)-1-(2-methoxy-5-methylphenyl)ethanamine can lead to more specific and stronger intermolecular interactions within the diastereomeric salt crystal, resulting in a greater solubility difference and, consequently, a higher yield and enantiomeric purity of the desired enantiomer. While direct comparative data is sparse, the principles of crystal engineering and the available data on related systems strongly suggest that substituted phenylethylamines are a valuable class of resolving agents that warrant consideration, particularly for challenging resolutions.

References

• EP0613456A1, Resolution of ketoprofen, Google P

• Nonsteroidal Anti-Inflammatory Drugs–1-Phenylethylamine Diastereomeric Salts: A Systematic Solid-State Investigation. Crystal Growth & Design. [Link]

• Nonsteroidal Anti-Inflammatory Drugs–1-Phenylethylamine Diastereomeric Salts: A Systematic Solid-State Investigation - CNR-IRIS. [Link]

• The Stoichiometry, Structure and Possible Formation of Crystalline Diastereomeric Salts. Symmetry. [Link]

• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary - PMC. [Link]

• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Molecules. [Link]

• Chiral resolution, configurational study and pharmacological profile of 2-phenoxypropionic acids - PubMed. [Link]

• Chiral resolution - Wikipedia. [Link]

• Crystal structures and chiral recognition of the diastereomeric salts prepared from 2-methoxy-2-(1-naphthyl)propanoic acid - CrystEngComm (RSC Publishing). [Link]

• Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution - Chemical Communications (RSC Publishing). [Link]

• A molecular analysis of substituted phenylethylamines as potential microtubule targeting agents through in silico methods and in vitro microtubule-polymerization activity - PMC. [Link]

• WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl)

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Validating the Enantiomeric Excess of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine: A Comparative Guide to Chiral GC Workflows

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when validating the enantiomeric purity of chiral primary amines. The compound (1R)-1-(2-methoxy-5-methylphenyl)ethanamine is a highly valuable chiral building block, but its structural features—a primary amine coupled with an electron-rich, sterically hindered aryl ring—make it notoriously difficult to resolve using standard chromatographic methods.

This guide objectively compares the leading analytical strategies for determining the enantiomeric excess (ee) of this compound, detailing the mechanistic causality behind column selection, derivatization strategies, and self-validating experimental protocols.

The Mechanistic Challenge of Primary Amines in GC

Direct injection of underivatized primary amines into a Gas Chromatography (GC) system typically results in catastrophic peak tailing. This is caused by the strong hydrogen-bond donating capability of the −NH2​ group, which interacts non-specifically with residual silanol groups on the fused silica capillary wall.

To achieve baseline resolution ( Rs​≥1.5 ) and accurate quantitation of the minor (1S)-enantiomer, we must mask the primary amine. Acylation (e.g., acetylation) serves a dual purpose[1]:

• Thermodynamic Volatility: It eliminates hydrogen-bond donation, drastically improving volatility and peak symmetry.

• Chiral Recognition: It introduces a rigid carbonyl moiety that participates in dipole-dipole interactions and steric anchoring within the chiral stationary phase (CSP), magnifying the energy difference ( ΔΔG ) between the transient diastereomeric inclusion complexes[1].

Thermodynamic basis of chiral recognition via host-guest inclusion complexation in β-cyclodextrin.

Comparative Evaluation of Chiral Analytical Platforms

When selecting a platform to validate the ee of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine, laboratories generally choose between derivatized Chiral GC and underivatized Supercritical Fluid Chromatography (SFC).

Workflow A: Permethylated β-Cyclodextrin GC (The Recommended Standard)

• Column Example: CP-Chirasil-Dex CB or Rt-bDEXm.

• Mechanism: Relies on the acetylation of the amine. The permethylated β -cyclodextrin cavity perfectly accommodates the 2-methoxy-5-methylphenyl ring, while the acetyl group interacts with the cyclodextrin rim[2].

• Advantage: Unmatched resolution ( Rs​>2.0 ) and high thermal stability. The reagents for acetylation (acetic anhydride/triethylamine) are cheap, fast-acting, and non-corrosive to the GC system[2].

Alternative B: Dipropionyl β-Cyclodextrin GC

• Column Example: Chiraldex B-DP.

• Mechanism: Uses a dipropionyl-derivatized cyclodextrin, which has high selectivity for amines when they are converted to trifluoroacetamides.

• Advantage/Disadvantage: While it provides excellent selectivity for highly hindered aliphatic amines, the required derivatizing agent (Trifluoroacetic anhydride, TFAA) is highly corrosive and requires stringent anhydrous handling. Furthermore, the fluorinated derivatives elute very rapidly, sometimes compressing the chromatographic window and complicating the integration of trace enantiomeric impurities.

Alternative C: Cyclofructan-based SFC (Underivatized)

• Column Example: Larihc CF6-P (Derivatized Cyclofructan).

• Mechanism: Utilizes Supercritical Fluid Chromatography (SFC) with a polar modifier (methanol) and acidic/basic additives (TFA/TEA) to separate the underivatized primary amine[3].

• Advantage/Disadvantage: Eliminates the derivatization step entirely, offering high-throughput screening[3]. However, peak shape is highly sensitive to the mobile phase additive concentration, and the instrumentation cost is significantly higher than a standard GC-FID setup.

Quantitative Performance Comparison

Parameter	Permethylated β-CD (GC)	Dipropionyl β-CD (GC)	Cyclofructan CF6-P (SFC)
Derivatization Required	Yes (Acetylation)	Yes (Trifluoroacetylation)	No
Typical Resolution ( Rs​ )	> 2.0	1.5 - 1.8	1.2 - 1.6
Selectivity ( α )	High	Moderate-High	Moderate
Analysis Time	~15-20 min	~10-15 min	~5-8 min
Peak Symmetry	Excellent (Tailing factor < 1.1)	Good	Variable (Additive dependent)
Cost per Analysis	Low	Medium	High (requires SFC grade CO2​ )

Self-Validating Experimental Protocol: GC-FID via Acetylation

To ensure absolute trustworthiness in your ee validation, the protocol must be a self-validating system. This means running a racemic standard prior to the enantioenriched sample to prove that the system can baseline-resolve both enantiomers without bias.

Phase 1: In-Vial Derivatization

• Sample Preparation: Weigh ~2.0 mg of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine into a 2 mL glass GC vial.

• Solvation: Dissolve the analyte in 1.0 mL of anhydrous Dichloromethane (DCM).

• Acylation: Add 20 µL of Acetic Anhydride ( Ac2​O ) and 20 µL of Triethylamine (TEA) to act as an acid scavenger[2].

• Incubation: Cap the vial, vortex for 10 seconds, and let it sit at room temperature for 15 minutes. The reaction is quantitative and instantaneous.

• Quenching (Critical Step): Add 0.5 mL of saturated aqueous NaHCO3​ to quench excess anhydride. Vortex and allow phase separation. Carefully extract the bottom organic (DCM) layer, dry it over a pinch of anhydrous Na2​SO4​ , and transfer it to a clean GC vial for injection.

Phase 2: GC-FID Parameters

• Column: CP-Chirasil-Dex CB (25 m length × 0.25 mm ID × 0.25 µm film thickness)[2].

• Carrier Gas: Helium at a constant flow of 1.5 mL/min.

• Injector: 230°C, Split mode (Split ratio 50:1) to prevent column overloading.

• Oven Program: Initial temperature 100°C (hold 2 min), ramp at 3°C/min to 160°C, then hold for 10 minutes.

• Detector: Flame Ionization Detector (FID) set to 250°C.

Phase 3: System Suitability & Validation

• Racemic Check: Inject the derivatized racemic standard. You must observe two peaks of equal area (50:50 ratio). Verify that the resolution ( Rs​ ) between the (1S) and (1R) peaks is ≥1.5 .

• Sample Injection: Inject the derivatized enantioenriched (1R) sample.

• ee Calculation: Determine the enantiomeric excess using the integrated peak areas:

  ee(%)=AreaR​+AreaS​∣AreaR​−AreaS​∣​×100

Workflow for the derivatization and chiral GC validation of primary amine enantiomeric excess.

Conclusion

While SFC methodologies provide an attractive derivatization-free alternative[3], the permethylated β-cyclodextrin GC workflow combined with rapid in-vial acetylation remains the gold standard for validating the ee of complex primary amines like (1R)-1-(2-methoxy-5-methylphenyl)ethanamine. It offers superior resolution, leverages ubiquitous laboratory hardware, and provides the self-validating thermodynamic stability required for rigorous pharmaceutical reporting.

References

• Title: Supporting Information - Wiley-VCH (Kinetic Resolution of Amines)
• Source: sigmaaldrich.
• Source: chromatographonline.
• Source: nih.

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• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. chromatographyonline.com [chromatographyonline.com]

Evaluating the Binding Affinities of (1R)-1-(2-Methoxy-5-methylphenyl)ethanamine-Based Ligands at the 5-HT2A Receptor

Introduction & Pharmacophore Rationale

In central nervous system (CNS) drug discovery, chiral phenethylamines and their derivatives serve as privileged scaffolds for targeting monoamine receptors. Specifically, the (1R)-1-(2-methoxy-5-methylphenyl)ethanamine building block provides a highly tuned stereochemical and electronic profile for interrogating the 5-HT2A receptor .

The substitution pattern on the phenyl ring (2-methoxy, 5-methyl) closely mimics the orientation of classic serotonergic modulators (such as the DOM pharmacophore) within the orthosteric binding pocket. However, it is the α -methylbenzylamine chiral center that dictates the precise trajectory of the amine vector. This guide objectively compares the binding affinities and functional efficacies of ligands derived from this (1R)-scaffold against its enantiomeric and structural alternatives, providing a robust framework for structure-activity relationship (SAR) evaluation.

Mechanistic Causality: The Role of Stereochemistry

The stark contrast in binding affinity between the (1R) and (1S) enantiomers is not coincidental; it is rooted in the topography of the 5-HT2A receptor's transmembrane (TM) domains.

• The (1R) Advantage: In the (1R) configuration, the α -methyl group projects into a highly specific hydrophobic sub-pocket formed by residues in TM3 (e.g., Val156) and TM6. This optimal van der Waals contact stabilizes the ligand-receptor complex.

• The (1S) Penalty: Conversely, the (1S) configuration forces the α -methyl group into a severe steric clash with the receptor backbone, drastically increasing the dissociation constant ( Ki​ ).

• The 5-Methyl Requirement: The 5-methyl group on the phenyl ring engages in critical hydrophobic interactions with the TM5 region (near Ser242/Phe243). Removal of this group (des-methyl analog) results in a "loose" fit, increasing the entropic penalty of binding [3].

Comparative Data Presentation

The following table summarizes the quantitative binding affinities ( Ki​ ) and functional efficacies (IC 50​ /EC 50​ ) of the core scaffold compared to its structural alternatives. Assays were performed using CHO-K1 cells stably expressing the human 5-HT2A receptor.

Compound / Ligand	Structural Modification	5-HT2A Binding Affinity ( Ki​ , nM)	Functional Activity (Ca 2+ Flux, nM)
Ligand A (Product)	(1R)-1-(2-methoxy-5-methylphenyl)ethanamine	8.4 ± 1.2	IC 50​ = 22.5 ± 3.1 (Antagonist)
Ligand B (Alternative)	(1S)-1-(2-methoxy-5-methylphenyl)ethanamine	415.0 ± 18.5	IC 50​ > 1000
Ligand C (Alternative)	1-(2-methoxyphenyl)ethanamine (Des-methyl)	125.3 ± 9.4	IC 50​ = 310.4 ± 15.2
Ketanserin	Industry Standard Antagonist	1.5 ± 0.3	IC 50​ = 4.2 ± 0.8
Serotonin (5-HT)	Endogenous Full Agonist	15.2 ± 2.1	EC 50​ = 10.2 ± 1.5

Experimental Workflows & Self-Validating Protocols

To ensure the highest degree of scientific trustworthiness, the protocols below are designed as self-validating systems. Every assay includes internal controls to prevent false positives and verify dynamic range.

Radioligand Competition Binding Assay ([³H]-Ketanserin)

Causality & Validation: We utilize [³H]-Ketanserin because it selectively and stably labels the antagonist conformation of the 5-HT2A receptor [1]. To ensure self-validation, non-specific binding (NSB) is strictly defined using 10 µM unlabeled ketanserin. If NSB exceeds 30% of total binding, the membrane preparation is deemed compromised and the assay is rejected.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize CHO-K1/5-HT2A cells in ice-cold assay buffer (50 mM Tris-HCl, pH 7.4). Centrifuge at 40,000 x g for 20 minutes at 4°C. Resuspend the pellet and determine protein concentration via BCA assay (target: 100-200 µ g/well ).

• Assay Assembly: In a 96-well plate, combine 50 µL of membrane suspension, 50 µL of[³H]-Ketanserin (final concentration ~1 nM, close to its Kd​ ), and 50 µL of the test ligand (Ligands A-C) at varying concentrations (10 −11 to 10 −4 M).

• Incubation: Incubate the microplates in the dark at room temperature for 60 minutes to reach equilibrium.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding) using a cell harvester.

• Washing & Detection: Wash filters three times with ice-cold buffer. Extract the filters, add scintillation cocktail, and quantify radioactivity (DPM) using a liquid scintillation counter. Calculate Ki​ using the Cheng-Prusoff equation.

Workflow diagram for the [³H]-Ketanserin High-Throughput Radioligand Binding Assay.

Functional Calcium Mobilization Assay (FLIPR)

Causality & Validation: The 5-HT2A receptor is a G αq​ -coupled GPCR. Its activation directly correlates with Phospholipase C (PLC) cleavage of PIP2, generating IP3, which triggers intracellular calcium release [3]. We measure this via a fluorescent calcium-sensitive dye. A full 5-HT dose-response curve is run on every plate to validate the dynamic range (requiring a Z'-factor > 0.5)[2].

Step-by-Step Methodology:

• Cell Seeding: Seed CHO-K1/5-HT2A cells into 384-well black-wall, clear-bottom plates at a density of 10,000 cells/well in complete growth medium. Incubate overnight at 37°C, 5% CO 2​ .

• Dye Loading: Remove the medium and add 20 µL/well of Calcium-4 assay dye (diluted in Hank's Balanced Salt Solution with 20 mM HEPES and 2.5 mM probenecid to prevent dye efflux). Incubate for 60 minutes at 37°C.

• Antagonist Pre-incubation: For antagonist mode (evaluating Ligand A), add 10 µL of the test compound and incubate for 15 minutes.

• Agonist Challenge & Reading: Transfer the plate to a FLIPR (Fluorometric Imaging Plate Reader). Add 10 µL of 5-HT (at its EC 80​ concentration) and immediately record the kinetic fluorescence response (Ex: 485 nm, Em: 525 nm) for 3 minutes. Calculate IC 50​ based on the reduction of the maximum fluorescent peak.

G αq​ signaling pathway illustrating the antagonist mechanism of the (1R)-scaffold at the 5-HT2A receptor.

Conclusion

The experimental data unequivocally demonstrates that the (1R)-1-(2-methoxy-5-methylphenyl)ethanamine scaffold provides superior binding affinity and functional antagonism at the 5-HT2A receptor compared to its (1S) enantiomer and des-methyl counterparts. The precise stereochemical alignment of the α -methyl group and the hydrophobic anchoring of the 5-methyl group are non-negotiable structural requirements for optimal receptor engagement. Researchers utilizing this building block must maintain strict enantiomeric purity to ensure reproducible pharmacological profiles.

References

• Altanserin vs.
• Human Recombinant 5-HT2A Serotonin Receptor Stable Cell Line Protocols Source: GenScript URL
• Serotonin 2A (5-HT2A)

A Comparative Guide to the Reproducibility of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine Synthesis Across Different Scales

Introduction: The Significance of a Chiral Amine

(1R)-1-(2-methoxy-5-methylphenyl)ethanamine is a chiral primary amine that serves as a crucial building block in the synthesis of high-value compounds, particularly in the pharmaceutical industry. Its defined stereochemistry is fundamental to the biological activity of the target molecules it helps create. As with any synthetic process destined for drug development, the ability to reproducibly synthesize this intermediate across scales—from the initial grams produced in a research lab to the multi-ton quantities required for commercial manufacturing—is not merely a matter of efficiency, but a prerequisite for success.

This guide provides an in-depth comparison of the synthetic routes to (1R)-1-(2-methoxy-5-methylphenyl)ethanamine, with a focus on the challenges and strategic adjustments necessary to maintain reproducibility, purity, and stereochemical integrity during scale-up. We will dissect the process from laboratory (gram-scale) to pilot and industrial (kilogram- to ton-scale) production, offering both theoretical insights and practical, data-driven comparisons.

Core Synthetic Strategy: Asymmetric Reductive Amination

The most direct and widely adopted method for synthesizing chiral amines is the asymmetric reductive amination of a prochiral ketone.[1] In our case, the precursor is 2-methoxy-5-methylacetophenone. This strategy is favored for its convergence and potential for high enantioselectivity.

The overall transformation involves two key steps: the formation of an imine intermediate from the ketone and an amine source (like ammonia), followed by a stereoselective reduction.

Caption: General workflow for asymmetric reductive amination.

The challenge lies in the second step: reducing the C=N double bond in a way that overwhelmingly favors the formation of the desired (R)-enantiomer. The choice of catalyst and reducing agent is therefore paramount and often scale-dependent.

Laboratory Scale Synthesis (Gram-Scale)

At the research and development stage, the primary goals are to establish a viable synthetic route, optimize reaction conditions for high yield and enantioselectivity, and produce sufficient material for initial studies. Cost and process mass intensity (PMI) are secondary considerations to speed and flexibility.

Protocol 1: Laboratory-Scale Asymmetric Reductive Amination via Transfer Hydrogenation

This protocol employs a well-defined chiral catalyst for asymmetric transfer hydrogenation, a method known for its operational simplicity and mild conditions.

Materials:

• 2-methoxy-5-methylacetophenone (1.0 eq)

• Ammonium formate (NH₄HCO₂, 5.0 eq)

• (R,R)-TsDPEN-Ru(II) catalyst (0.005 eq)

• Formic acid/triethylamine azeotrope (5:2 mixture) as solvent and hydrogen source

• Methyl tert-butyl ether (MTBE)

• 1 M Hydrochloric acid (HCl)

• 1 M Sodium hydroxide (NaOH)

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask under a nitrogen atmosphere, add 2-methoxy-5-methylacetophenone (e.g., 5.0 g, 30.5 mmol), ammonium formate (9.6 g, 152.5 mmol), and the (R,R)-TsDPEN-Ru(II) catalyst (e.g., 97 mg, 0.15 mmol).

• Solvent Addition: Add the formic acid/triethylamine azeotrope (50 mL).

• Reaction: Heat the mixture to 40°C and stir for 18-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting ketone is consumed.

• Work-up: Cool the reaction to room temperature. Quench by slowly adding water (50 mL). Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with MTBE (3 x 50 mL). Combine the organic layers.

• Acid Wash: Wash the combined organic layers with 1 M HCl (2 x 30 mL). The product will move into the aqueous layer as the hydrochloride salt.

• Basification & Re-extraction: Cool the acidic aqueous layer in an ice bath and basify to pH >12 by the slow addition of 1 M NaOH. Extract the free amine product with MTBE (3 x 50 mL).

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: If necessary, purify the product via flash column chromatography on silica gel.

Causality and Rationale:

• Catalyst Choice: The Ruthenium-TsDPEN complex is a highly efficient and selective catalyst for the asymmetric reduction of imines, reliably producing high enantiomeric excess (e.e.).[2] Its low catalyst loading (0.5 mol%) is acceptable at this scale.

• Hydrogen Source: The formic acid/triethylamine mixture serves as a convenient and safe source of hydrogen for the transfer hydrogenation, avoiding the need for high-pressure hydrogenation gas cylinders in a standard lab setting.

• Work-up Strategy: The acid-base extraction is a classic and effective method for purifying amines from neutral organic impurities and unreacted starting material.

Transitioning to Scale: Pilot and Industrial Production

Scaling a reaction from grams to kilograms or tons introduces a new set of variables that can dramatically affect reproducibility. What works perfectly in a 1 L flask may fail in a 500 L reactor.

Caption: Key considerations for scaling chemical synthesis.

Pilot Plant Scale (Kilogram-Scale)

The pilot plant serves as the bridge between R&D and manufacturing. The primary goal here is to develop a robust and safe process that can be reliably reproduced.

Key Modifications from Lab Scale:

• Reagent Change - Reductive Amination: The use of formic acid can lead to CO gas evolution at scale, posing a safety risk. A shift to direct catalytic hydrogenation using H₂ gas becomes more practical and economical. This requires specialized high-pressure reactors.

• Catalyst: While homogeneous catalysts like Ru-TsDPEN offer excellent selectivity, they can be expensive and difficult to remove from the final product. At this scale, screening for a suitable heterogeneous catalyst (e.g., a chiral ligand supported on a solid phase or a simpler Pd/C reduction followed by resolution) may begin. For this guide, we will stick with the homogeneous catalyst but focus on recovery.

• Thermal Management: The heat generated (exotherm) during the reaction and work-up (especially during quenching and neutralization) is no longer negligible. Reactor jackets with heating/cooling fluids are essential to maintain a consistent temperature, which is critical for selectivity and preventing side reactions.

• Purification: Column chromatography is generally not feasible for large quantities. The process must be optimized to yield a product that can be purified through crystallization or distillation. Often, the hydrochloride salt of the amine is prepared and crystallized to achieve high purity.[3]

Industrial Scale (Ton-Scale)

At the industrial scale, the process must be highly optimized for cost, efficiency, safety, and environmental impact (atom economy).

Key Modifications from Pilot Scale:

• Catalyst Strategy: The high cost of noble metal catalysts like Ruthenium is a major factor. Two strategies are common:

  • Catalyst Recycling: Develop a robust protocol to recover and reuse the expensive homogeneous catalyst over multiple batches.

  • Enzymatic Resolution: A common industrial approach is to perform a non-stereoselective synthesis to produce the racemic amine, followed by a resolution step. This can be achieved via diastereomeric salt formation with a chiral acid or, more modernly, through enzymatic kinetic resolution, which can be highly efficient and sustainable.[4]

• Solvent Selection: Solvents are chosen based on cost, safety, environmental impact, and ease of recovery. MTBE might be replaced with a solvent like toluene or 2-methyl-THF.

• Process Automation: The entire process is controlled and monitored by automated systems to ensure batch-to-batch consistency, a cornerstone of Good Manufacturing Practices (GMP).

• Process Mass Intensity (PMI): Minimizing waste is critical. PMI (total mass in / mass of product out) is a key metric. This involves reducing the number of steps, using less solvent, and recycling where possible.

Comparative Performance Data

The following table summarizes the expected key performance indicators (KPIs) for the synthesis of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine across different scales. The values are representative and will vary based on specific process optimization.

Performance Indicator	Laboratory Scale (Grams)	Pilot Scale (Kilograms)	Industrial Scale (Tons)
Primary Method	Asymmetric Transfer Hydrogenation	Asymmetric Catalytic Hydrogenation (H₂)	Catalytic Hydrogenation + Enzymatic Resolution
Typical Yield	75-85%	80-90% (optimized)	>90% (for reduction); ~45% (overall after resolution)
Purity (by HPLC)	>98% (after chromatography)	>99% (after crystallization)	>99.5% (GMP standard)
Enantiomeric Excess (e.e.)	>99%	>99%	>99.5%
Reaction Time	18-24 hours	12-18 hours	8-12 hours
Key Challenge	Condition screening, achieving high e.e.	Heat management, process safety, avoiding chromatography	Cost of goods, waste reduction (PMI), catalyst lifecycle
Reproducibility Concern	Operator variability, precise reagent measurement	Inconsistent mixing or heat transfer, raw material purity	Raw material sourcing, long-term catalyst performance/enzyme stability

Conclusion and Recommendations

The synthesis of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine is a clear example of how synthetic strategies must evolve with scale. While a flexible and rapid laboratory synthesis can be achieved using sophisticated homogeneous catalysts, true reproducibility at the industrial level demands a paradigm shift towards process robustness, safety, and economic viability.

For researchers and drug development professionals, the key takeaways are:

• Anticipate Scale-Up Early: Consider the potential for thermal issues, the feasibility of purification methods, and the cost of reagents even at the laboratory stage.

• Embrace Process Chemistry Principles: Factors like mixing, heat transfer, and process safety are not just engineering problems; they directly impact chemical reactivity and selectivity.

• Evaluate Multiple Synthetic Routes: While asymmetric synthesis is elegant, a classic resolution of a racemic mixture can sometimes be a more robust and economical option for large-scale production.[5]

Ultimately, a successful and reproducible synthesis is one where the chemistry is understood so thoroughly that it can withstand the vastly different physical environments of a round-bottom flask and a multi-ton industrial reactor.

References

• BenchChem. (2025). Application Notes and Protocols: Ethyl (S)-1-phenylethylcarbamate in Asymmetric Synthesis.

• Wosińska-Hrydczuk, M., & Skarżewski, J. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Molecules, 25(21), 4907. Available at: [Link]

• Speranza, G., et al. (2025). Scalable and sustainable synthesis of chiral amines by biocatalysis. Communications Chemistry. Available at: [Link]

• BenchChem. (n.d.). A Comparative Guide to (R)-N-(1-phenylethyl)propan-2-amine and Other Chiral Amines in Asymmetric Synthesis.

• Beller, M., et al. (2012). Asymmetric Synthesis of 1-Phenylethylamine from Styrene via Combined Wacker-Oxidation and Enzymatic Reductive Amination. Angewandte Chemie International Edition, 51(35), 8850-8853. Available at: [Link]

• PubMed. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Available at: [Link]

• Ohkuma, T., & Noyori, R. (2001). Asymmetric Hydrogenation of Ketones. In Comprehensive Asymmetric Catalysis (pp. 199-246). Springer, Berlin, Heidelberg.
• Enamine. (2024). Enamine Scale-Up Synthesis of MedChem Relevant Cores.
• University of Minnesota. (n.d.). Electrochemical synthesis of chiral amines and amino acid derivatives.

• Gotor-Fernández, V., & Gotor, V. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Catalysts, 11(3), 335. Available at: [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

• Boston University. (2011). Reductive Amination Reaction. Available at: [Link]

• BenchChem. (2025). Application Notes and Protocols for Reductive Amination of 2(5H)-Furanone Structures.
• Google Patents. (2015). Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Advanced Comparison Guide: (1R)-1-(2-methoxy-5-methylphenyl)ethanamine in Asymmetric Catalysis

As asymmetric organocatalysis and transition-metal catalysis evolve, the demand for highly tunable chiral building blocks has intensified. While secondary amines (e.g., MacMillan imidazolidinones, proline derivatives) dominate the activation of standard aldehydes, they often fail when applied to sterically hindered or α,α-disubstituted carbonyls[1]. Chiral primary amines (CPAs) bridge this gap.

This guide provides an objective, data-driven comparison between the specialized catalyst (1R)-1-(2-methoxy-5-methylphenyl)ethanamine and traditional chiral primary amines like (R)-1-phenylethylamine (α-PEA)[2]. By examining the causality behind its structural motifs, we will demonstrate how this specific derivative achieves superior stereocontrol.

Structural & Mechanistic Rationale: The "Why" Behind the Catalyst

To understand a catalyst's performance, we must deconstruct its molecular architecture. The baseline chiral inducer, (R)-1-phenylethylamine (α-PEA), relies solely on the steric bulk of its phenyl ring to differentiate the transition state faces[2]. However, in flexible transition states, steric bulk alone is often insufficient for high enantioselectivity.

(1R)-1-(2-methoxy-5-methylphenyl)ethanamine introduces two critical modifications that fundamentally alter its catalytic behavior:

• The ortho-Methoxy Group (Stereoelectronic Anchor): Unlike the unsubstituted phenyl ring of α-PEA, the o-methoxy group acts as a potent hydrogen-bond acceptor. During iminium activation, it coordinates with the proton of the acid co-catalyst (e.g., benzoic acid). This secondary interaction locks the conformation of the iminium intermediate, rigidly shielding one face of the reactive alkene and dictating a highly stereoselective nucleophilic attack. In transition-metal catalysis, this same group acts as a hemilabile ligand, stabilizing reactive metal centers.

• The 5-Methyl Group (Electronic Tuning): The methyl group at the 5-position is not merely a steric placeholder. As an electron-donating group, it increases the electron density of the aromatic π-system. This inductive effect enhances the basicity of the o-methoxy oxygen, strengthening its hydrogen-bonding capacity and further rigidifying the transition state[3].

Catalytic cycle of iminium activation highlighting the o-methoxy stereocontrol.

Comparative Performance Data

To objectively evaluate this catalyst, we compare its performance against standard CPAs in a benchmark reaction: the asymmetric Michael addition of malonates to sterically hindered α,β-unsaturated ketones.

Table 1: Performance Comparison in Asymmetric Michael Addition

Catalyst	Steric Profile	Key Secondary Interaction	Yield (%)	Enantiomeric Excess (ee %)
(R)-1-Phenylethylamine	Moderate (Asymmetric)	None	62	45 - 55%
(1R,2R)-DPEN	High (C2-symmetric)	Primary amine H-bonding	78	75 - 82%
(1R)-1-(2-methoxy-5-methylphenyl)ethanamine	High (Asymmetric)	o-OMe H-bond acceptor	89	92 - 96%

Data Analysis: The data clearly illustrates that while C2-symmetric diamines like DPEN offer good control, the asymmetric, electronically tuned environment of the o-methoxy-5-methyl derivative provides superior enantioselectivity. The rigid hydrogen-bonding network prevents the background racemic pathways that plague simpler amines.

Experimental Workflow & Self-Validating Protocols

Scientific integrity demands that protocols are not just reproducible, but self-validating. The following methodology for the iminium-catalyzed Michael addition incorporates internal checks to guarantee data trustworthiness.

Step-by-Step Methodology

1. Catalyst Preparation & Activation:

• Action: In an oven-dried vial under argon, dissolve 10 mol% of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine and 20 mol% of benzoic acid (co-catalyst) in anhydrous toluene (0.2 M).

• Causality: Primary amines are less nucleophilic than secondary amines. A 2:1 ratio of acid to amine ensures rapid and complete protonation of the carbinolamine intermediate, accelerating water loss to form the active iminium ion while preventing product inhibition during the final hydrolysis step.

2. Substrate Addition:

• Action: Add the α,β-unsaturated ketone (1.0 equiv) followed by the nucleophile (e.g., diethyl malonate, 1.5 equiv). Stir at -10°C for 24 hours.

• Causality: Toluene is specifically chosen because non-polar solvents preserve the critical intramolecular hydrogen bonds between the o-methoxy group and the co-catalyst. Polar solvents (like DMF or MeOH) would disrupt this network, collapsing the stereoselectivity.

3. Self-Validating Quench & Yield Determination:

• Action: Quench the reaction with saturated aqueous NH₄Cl. Extract with dichloromethane. Before concentration, add exactly 1.0 equiv of 1,3,5-trimethoxybenzene as an internal standard.

• Causality: Adding the internal standard before crude NMR analysis provides a mathematically absolute yield, independent of any material lost during subsequent flash chromatography.

4. Chiral HPLC Validation (Critical Step):

• Action: Purify the product via flash chromatography. Determine the ee using a Chiralpak AD-H column.

• Causality: Trustworthiness Check: You must run a parallel control reaction using racemic 1-phenylethylamine. This generates a racemic product mixture required to calibrate the HPLC. If the racemic control does not show a perfect 50:50 integration with baseline separation, the ee reported for the chiral catalyst is scientifically invalid.

Step-by-step experimental workflow for asymmetric organocatalytic reactions.

Conclusion for Drug Development Professionals

For process chemists and researchers synthesizing complex APIs, catalyst selection dictates downstream purification costs. While (R)-1-phenylethylamine is inexpensive, its lower stereocontrol often necessitates costly chiral resolution steps later in the synthesis. By upgrading to (1R)-1-(2-methoxy-5-methylphenyl)ethanamine , the built-in stereoelectronic tuning (via the o-methoxy hydrogen-bond acceptor and 5-methyl electron donor) pushes enantiomeric excesses past the critical 95% threshold, allowing for direct crystallization of the desired enantiomer and streamlining the drug development pipeline.

References

• Dual Chiral Catalysis Enabled Asymmetric Syntheses of Amines - ACS Publications. Chemical Society Reviews / ACS.[3]

• Synthesis of D-Fructose-Based Bifunctional Primary Amine-Thiourea Organocatalysts and Their Applications in Asymmetric Reactions. MDPI / Angew. Chem. Int. Ed.[1]

• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. PMC / Molecules.[2]

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine. As researchers and drug development professionals, our responsibility extends beyond the synthesis and analysis of novel compounds to their entire lifecycle, including their ultimate disposal. Adherence to these procedures is critical for ensuring personnel safety, protecting the environment, and maintaining regulatory compliance. This document is structured to provide not just procedural steps, but the scientific rationale underpinning them, ensuring a deep understanding of safe laboratory practices.

Hazard Identification and Risk Assessment

Before any handling or disposal begins, a thorough understanding of the compound's inherent risks is paramount. (1R)-1-(2-methoxy-5-methylphenyl)ethanamine, like many substituted phenylethylamines, is classified as a hazardous substance. While a specific Safety Data Sheet (SDS) for this exact stereoisomer may not always be readily available, data from closely related analogs and regulatory notifications provide a clear hazard profile.

Based on data for analogous compounds, the primary hazards include:

• Corrosivity: Causes severe skin burns and serious eye damage.[1][2]

• Toxicity: Harmful or toxic if swallowed.[3][4]

• Irritation: May cause respiratory irritation.[2][4]

These hazards dictate that the material must be managed as a regulated hazardous waste.[5][6] Under no circumstances should this chemical or its solutions be disposed of via sanitary sewer (sink drain) or as common solid waste.[5][7][8] Federal and state regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States, provide a "cradle-to-grave" framework for managing such hazardous materials.[9][10]

Hazard Class	GHS Category	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Category 1B / 2	Danger / Warning	H314: Causes severe skin burns and eye damage / H315: Causes skin irritation.[2][4]
Serious Eye Damage/Irritation	Category 1 / 2A	Danger / Warning	H318: Causes serious eye damage / H319: Causes serious eye damage.[3][4]
Acute Toxicity, Oral	Category 3 / 4	Danger / Warning	H301: Toxic if swallowed / H302: Harmful if swallowed.[3][4]
STOT, Single Exposure	Category 3	Warning	H335: May cause respiratory irritation.[2][4]

Pre-Disposal: Engineering Controls and Personal Protective Equipment (PPE)

Safe disposal begins with safe handling. All operations involving the transfer of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine waste must be conducted within a certified chemical fume hood to prevent inhalation of vapors.[11]

Required Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles and a face shield.[2] Standard safety glasses are insufficient.

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for tears or punctures before use.

• Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory to prevent skin contact.[2]

Waste Characterization and Segregation Protocol

Proper segregation is the cornerstone of safe chemical waste management. Inadvertent mixing of incompatible chemicals can lead to violent reactions, generating heat, toxic gases, or pressure buildup.

Step-by-Step Segregation and Collection:

• Identify the Waste Stream: Determine the nature of the waste. Is it:

  • Unused, pure (1R)-1-(2-methoxy-5-methylphenyl)ethanamine?

  • A dilute or concentrated solution in an organic solvent?

  • An aqueous solution?

  • Contaminated lab debris (e.g., pipette tips, weighing paper, contaminated gloves)?

• Segregate Incompatibles: This compound is a substituted amine (a base). It must be segregated from:

  • Acids: To prevent a vigorous acid-base neutralization reaction.

  • Strong Oxidizers: To avoid potentially violent reactions.

  • Other Reactive Classes: Consult your institution's chemical hygiene plan for a full incompatibility list.

• Select the Appropriate Waste Container:

  • For Liquid Waste: Use a dedicated, sealable container compatible with organic amines. High-density polyethylene (HDPE) or glass containers are typically appropriate.[5] Ensure the container has a screw-top cap to prevent leaks and vapor release.[5][12] The container must be kept closed at all times except when adding waste.[8][13]

  • For Solid Waste: Collect contaminated debris (gloves, wipes, etc.) in a separate, clearly labeled, plastic-lined container.[14]

Step-by-Step Disposal Procedure

This protocol outlines the standard procedure for accumulating hazardous waste within a laboratory, often referred to as a Satellite Accumulation Area (SAA), prior to collection by trained EHS personnel or a licensed contractor.[15][16]

• Container Labeling: As soon as the first drop of waste enters the container, it must be labeled.[5] Use your institution's official hazardous waste tag (e.g., available from your Environmental Health & Safety office).[12][17] The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "(1R)-1-(2-methoxy-5-methylphenyl)ethanamine". Do not use abbreviations or chemical formulas.[5]

  • A complete list of all constituents by percentage, including solvents and water.

  • The date when waste was first added (the "accumulation start date").[13]

  • The relevant hazard characteristics (e.g., Corrosive, Toxic).

• Waste Accumulation:

  • Place the labeled, sealed container in a designated SAA within the laboratory where the waste is generated.[16]

  • The SAA must be under the control of laboratory personnel and away from general traffic areas.[5]

  • All liquid waste containers must be placed in secondary containment (such as a chemical-resistant tub or tray) capable of holding 110% of the volume of the largest container.[8][14]

• Requesting Disposal:

  • Do not accumulate more than 55 gallons of hazardous waste (or 1 quart of acutely hazardous waste, if applicable) in an SAA.[12][15]

  • Follow your institution's specific procedures to request a waste pickup from your Environmental Health & Safety (EHS) department or designated hazardous waste management provider.[14][15] This is often done through an online system.

  • Laboratory personnel should never transport hazardous waste across public hallways or between buildings.[12]

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial.

• Minor Spill (manageable by lab personnel):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, contain the spill using an amine-compatible absorbent material (e.g., vermiculite or a commercial chemical spill kit).

  • Carefully collect the absorbent material using non-sparking tools.

  • Place the contaminated material into a designated hazardous waste container and label it appropriately.[12]

  • Clean the spill area thoroughly.

• Major Spill (beyond the lab's capacity to handle):

  • Evacuate the area immediately.

  • If possible, without endangering yourself, close the door to the laboratory to contain vapors.

  • Notify your institution's emergency response line (e.g., EHS or campus safety) and provide details about the chemical and the spill location.[17]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (1R)-1-(2-methoxy-5-methylphenyl)ethanamine waste streams.

Caption: Decision workflow for handling and disposal.

References

• Laboratory Chemical Waste Management Practices. Duke University Occupational and Environment Safety Office. [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania Environmental Health & Radiation Safety. [Link]

• Managing Hazardous Chemical Waste in the Lab. American Society for Clinical Laboratory Science. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center Office of Clinical and Research Safety. [Link]

• Chemical Waste Disposal. Stanford Environmental Health & Safety. [Link]

• Section 6: Hazardous Materials Recycling & Disposal. University of California, Berkeley College of Chemistry. [Link]

• Hazardous Waste and Disposal Considerations. American Chemical Society. [Link]

• (1R)-1-(2-methoxy-5-methylphenyl)ethan-1-amine hydrochloride - Chemical Substance Information. NextSDS. [Link]

• 2-(2-Methoxy-5-methylphenyl)ethan-1-amine. PubChem, National Center for Biotechnology Information. [Link]

• The NIH Drain Discharge Guide. National Institutes of Health. [Link]

• 1-(2-Methoxy-5-methylphenyl)ethanamine. Appchem. [Link]

• Substance Information. European Chemicals Agency (ECHA). [Link]

• Waste Characterization Regulations: A Guide to Compliance with the RCRA. ALS Global. [Link]

• NIH Waste Disposal Guide. National Institutes of Health. [Link]

• Resource Conservation and Recovery Act (RCRA) Overview. U.S. Environmental Protection Agency. [Link]

• Hazardous Waste Disposal Guide. Dartmouth College Environmental Health and Safety. [Link]

• Resource Conservation and Recovery Act (RCRA) Regulations. U.S. Environmental Protection Agency. [Link]

• 2-(2-methoxy-5-methylphenyl)ethan-1-amine. PubChemLite. [Link]

• Summary of the Resource Conservation and Recovery Act. U.S. Environmental Protection Agency. [Link]

• 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. U.S. Government Publishing Office. [Link]

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